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Core Science & Biosynthesis

Foundational

5-Bromoindole-3-Carbohydrazide Derivatives: Synthesis, Functionalization, and Therapeutic Applications in Oncology

Introduction & Pharmacophore Rationale The indole scaffold is a privileged structure in medicinal chemistry, deeply embedded in the design of numerous FDA-approved therapeutics. Within this chemical space, 5-Bromo-1H-ind...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Pharmacophore Rationale

The indole scaffold is a privileged structure in medicinal chemistry, deeply embedded in the design of numerous FDA-approved therapeutics. Within this chemical space, 5-Bromo-1H-indole-3-carbohydrazide (CAS: 1354714-56-9) has emerged as a highly versatile intermediate for synthesizing advanced heterocyclic drug candidates[1].

The structural logic behind this specific molecule relies on two critical functionalizations:

  • C-5 Bromination: The introduction of a heavy halogen at the C-5 position of the indole ring is not arbitrary. Halogenation, specifically bromination, significantly increases the lipophilicity of the scaffold, enhancing cellular permeability. Furthermore, compared to its non-halogenated counterparts, the 5-bromo substitution blocks metabolic oxidation at this highly reactive site, resulting in a slower clearance rate and an overall superior pharmacokinetic profile[2].

  • C-3 Carbohydrazide Linker: The carbohydrazide moiety (–CO–NH–NH₂) acts as a bifunctional synthetic handle. The terminal primary amine is highly nucleophilic, allowing for facile condensation with aldehydes to form hydrazones, or cyclization with reagents like Lawesson's reagent or carbon disulfide to yield five-membered heteroaromatic rings (e.g., 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, and triazoles)[1].

Chemical and Physical Profiling
PropertySpecification
Chemical Name 5-Bromo-1H-indole-3-carbohydrazide
CAS Registry Number 1354714-56-9
Molecular Formula C₉H₈BrN₃O
Molecular Weight 254.086 g/mol
Core Scaffold Halogenated Indole Heterocycle
Key Precursors 5-Bromoindole, Hydrazine hydrate

Therapeutic Applications & Mechanistic Pathways

Derivatives synthesized from 5-bromoindole-3-carbohydrazide have demonstrated potent efficacy across multiple oncological targets. The structural rigidity provided by downstream cyclization allows these molecules to dock precisely into kinase ATP-binding pockets and protein-protein interaction sites.

A. PIM Kinase Inhibition in Hematological Cancers

Proviral Integration site for Moloney murine leukemia virus (PIM) kinases are highly overexpressed in various hematological malignancies. They phosphorylate downstream substrates that drive tumor cell survival and prevent apoptosis[1]. By converting 5-bromoindole-3-carbohydrazide into 1,3,4-oxadiazole-2(3H)-thione derivatives, researchers have developed potent PIM kinase inhibitors[1]. These derivatives exhibit single-digit to low double-digit nanomolar IC₅₀ values, acting as competitive inhibitors that block the ATP-binding cleft of the kinase, thereby starving the tumor of survival signals[1].

PIM_Pathway A Upstream Oncogenic Signals (JAK/STAT Pathway) B PIM Kinases (Highly Expressed in Cancer) A->B C Downstream Effectors (c-Myc, Bad, PRAS40) B->C Phosphorylation D Tumor Growth & Survival C->D E 1,3,4-Oxadiazole Derivatives (Synthesized Inhibitor) E->B Competitive Inhibition

Caption: Mechanism of action of indole-oxadiazole derivatives inhibiting the PIM kinase signaling pathway.

B. Microtubule Disruption

Another prominent application involves the synthesis of bis(indolyl)-hydrazide-hydrazone derivatives[1]. These compounds target the cytoskeletal machinery of cancer cells. By inhibiting tubulin polymerization, they disrupt the mitotic spindle apparatus, leading to cell cycle arrest and apoptosis. These derivatives have shown significant cytotoxicity specifically against A549 human lung adenocarcinoma cells[1].

C. PARG Inhibition

Poly(ADP-ribose) glycohydrolase (PARG) is a critical enzyme in DNA damage repair. Utilizing Lawesson's reagent, 5-bromoindole-3-carbohydrazide can be cyclized into 1,3,4-thiadiazole derivatives[1]. These five-membered heteroaromatic compounds act as PARG inhibitors, sensitizing cancer cells to DNA-damaging agents and promoting synthetic lethality in tumors with preexisting DNA repair defects[1].

Summary of Biological Activities
Derivative ClassPrimary Target / MechanismValidated Cancer Cell Line / Disease
1,3,4-Oxadiazole-2(3H)-thiones PIM Kinase InhibitionHematological Cancers
Bis(indolyl)-hydrazones Tubulin Polymerization InhibitionA549 Lung Adenocarcinoma
1,3,4-Thiadiazoles PARG InhibitionPARG-related malignancies

Synthetic Methodologies & Experimental Protocols

The synthesis of 5-bromoindole-3-carbohydrazide requires a highly controlled nucleophilic acyl substitution. Direct carboxylation of the indole C-3 position is challenging due to competing N-1 reactivity. Therefore, a transient, highly electrophilic intermediate must be generated.

Causality of the Synthetic Workflow
  • Trichloroacetylation: Reacting 5-bromoindole with 2,2,2-trichloroacetyl chloride selectively attacks the C-3 position. The trichloromethyl group is intensely electron-withdrawing, making the adjacent carbonyl carbon highly susceptible to subsequent nucleophilic attack[3].

  • Microwave-Assisted Hydrazinolysis: Instead of prolonged conventional heating, reacting the intermediate with hydrazine hydrate under microwave irradiation (120°C, 10 minutes) drastically accelerates the nucleophilic attack[3]. This minimizes thermal degradation and prevents the formation of unwanted symmetric diacylhydrazines.

Synthesis A 5-Bromoindole B Trichloroacetylation (2,2,2-trichloroacetyl chloride) A->B C Intermediate (Trichloroacetyl or Ester) B->C D Hydrazinolysis (Hydrazine hydrate, Microwave) C->D E 5-Bromoindole-3-carbohydrazide D->E F Cyclization / Condensation (e.g., Lawesson's Reagent) E->F G Heterocyclic Derivatives (Oxadiazoles, Thiadiazoles) F->G

Caption: Synthetic workflow of 5-bromoindole-3-carbohydrazide and its downstream heterocyclic derivatives.

Self-Validating Experimental Protocol

The following protocol details the synthesis of the core carbohydrazide, optimized for high yield and purity[3].

Phase 1: Synthesis of Methyl 5-bromo-1H-indole-3-carboxylate (Intermediate)

  • Preparation: In a flame-dried flask under nitrogen, dissolve 5-bromoindole (5.1 mmol, 1.0 g), 4-dimethylaminopyridine (DMAP; 0.51 mmol), and pyridine (17 mmol, 1.4 mL) in anhydrous tetrahydrofuran (THF, 5.0 mL) at 0°C[3].

  • Acylation: Slowly add 2,2,2-trichloroacetyl chloride (15 mmol, 1.7 mL) dropwise at 0°C. Causality: The low temperature controls the exothermic nature of the reaction and prevents polymerization[3]. Stir overnight at room temperature.

  • Esterification: Cool the mixture back to 0°C and slowly add 5.0 mL of Methanol, followed by Potassium Carbonate (K₂CO₃; 3.0 mmol). Reflux the mixture for 5 hours[3].

  • Validation & Extraction: Remove the solvent in vacuo. Crucially, acidify the residue with 1M HCl until the pH reaches 2. Self-Validation: This pH shift neutralizes the pyridine and K₂CO₃, ensuring the product is fully protonated and partitions cleanly into the organic phase. Extract with Ethyl Acetate (EA), wash with brine, dry over anhydrous MgSO₄, and concentrate[3].

  • Purification: Purify via silica gel chromatography (1:4 EA/Hexane) to yield the intermediate (approx. 66% yield)[3].

Phase 2: Microwave-Assisted Hydrazinolysis

  • Reaction Setup: In a microwave-safe vessel, combine the intermediate (1.2 mmol, 0.30 g) with Ethanol (1.0 mL) and Hydrazine hydrate (12 mmol, 0.37 mL)[3]. Causality: A 10-fold excess of hydrazine ensures complete conversion and prevents the formation of dimers.

  • Irradiation: Apply 100W microwave irradiation at 120°C for exactly 10 minutes[3].

  • Isolation: Remove the solvent in vacuo. Wash the residue thoroughly to remove excess unreacted hydrazine, yielding pure 5-Bromo-1H-indole-3-carbohydrazide [3].

References

1. 2. 3.

Sources

Exploratory

Foreword: The Indole Scaffold as a Cornerstone of Modern Medicinal Chemistry

An In-Depth Technical Guide to the Therapeutic Potential of 5-Bromoindole Hydrazide Derivatives The indole nucleus is a privileged scaffold in drug discovery, a structural motif bestowed by nature upon a multitude of bio...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Therapeutic Potential of 5-Bromoindole Hydrazide Derivatives

The indole nucleus is a privileged scaffold in drug discovery, a structural motif bestowed by nature upon a multitude of biologically active compounds, from the essential amino acid tryptophan to potent alkaloids. Its unique electronic properties and versatile substitution patterns have made it a cornerstone for medicinal chemists. The introduction of a halogen, particularly bromine at the 5-position, significantly modulates the molecule's lipophilicity, metabolic stability, and electronic distribution, often enhancing its interaction with biological targets. This guide delves into a specific, highly promising subclass: 5-bromoindole derivatives functionalized with a hydrazide-hydrazone moiety. This chemical framework has emerged as a powerful pharmacophore, demonstrating significant potential across several critical therapeutic areas. This document serves as a technical guide for researchers, scientists, and drug development professionals, synthesizing field-proven insights with robust scientific data to illuminate the path from synthesis to potential clinical application.

The Synthetic Gateway: Crafting the 5-Bromoindole Hydrazide-Hydrazone Core

The therapeutic journey begins with chemical synthesis. The creation of 5-bromoindole hydrazide-hydrazone derivatives is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. The general pathway is a testament to classic organic chemistry principles, providing a reliable and scalable route to a library of potential drug candidates.

Experimental Protocol: General Synthesis of 5-Bromoindole-2-Carboxylic Acid Hydrazone Derivatives

This protocol outlines the primary three-stage process starting from 5-bromo-1H-indole-2-carboxylic acid[1][2][3].

Stage 1: Esterification of 5-Bromo-1H-indole-2-carboxylic acid

  • Reaction Setup: Suspend 5-bromo-1H-indole-2-carboxylic acid in absolute ethanol.

  • Catalysis: Add a catalytic amount of concentrated sulfuric acid dropwise at a low temperature (e.g., 5°C) to prevent degradation[1][2].

  • Reflux: Heat the mixture to reflux (approximately 80°C) for 8-10 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Workup: After cooling, the excess ethanol is typically removed under reduced pressure. The resulting mixture is neutralized with a weak base (e.g., sodium bicarbonate solution) and the crude ethyl 5-bromoindole-2-carboxylate is extracted using an organic solvent like ethyl acetate.

  • Purification: The crude product is purified by column chromatography or recrystallization to yield the pure ester.

Stage 2: Synthesis of 5-Bromo-1H-indole-2-carbohydrazide

  • Reaction: Dissolve the purified ethyl 5-bromoindole-2-carboxylate from Stage 1 in ethanol.

  • Hydrazinolysis: Add an excess of hydrazine hydrate (N₂H₄·H₂O) to the solution[1][2].

  • Reflux: Heat the reaction mixture to reflux for 8-10 hours, during which the hydrazide product will often precipitate out of the solution as a solid.

  • Isolation: Cool the mixture to room temperature. The precipitated solid, 5-bromo-1H-indole-2-carbohydrazide, is collected by vacuum filtration, washed with cold ethanol to remove unreacted starting materials, and dried.

Stage 3: Formation of the Final Hydrazone Derivatives

  • Condensation: Dissolve the 5-bromo-1H-indole-2-carbohydrazide from Stage 2 in ethanol. Add a few drops of glacial acetic acid to act as a catalyst[1][2].

  • Aldehyde/Ketone Addition: Add an equimolar amount of the desired substituted aromatic or heterocyclic aldehyde (or ketone).

  • Reflux: Heat the mixture to reflux for 6-8 hours.

  • Product Isolation: Upon cooling, the final 5-bromoindole hydrazone derivative typically precipitates. The solid product is collected by filtration, washed with cold ethanol, and recrystallized from a suitable solvent (e.g., ethanol or DMF/water) to achieve high purity.

  • Characterization: The final structure is confirmed using spectroscopic methods such as IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry[2][4].

Diagram 1: General Synthetic Workflow

G cluster_0 Stage 1: Esterification cluster_1 Stage 2: Hydrazide Formation cluster_2 Stage 3: Hydrazone Synthesis Start 5-Bromo-1H-indole-2-carboxylic acid Ester Ethyl 5-bromoindole-2-carboxylate Start->Ester EtOH, H₂SO₄ Reflux (8-10h) Hydrazide 5-Bromo-1H-indole-2-carbohydrazide Ester->Hydrazide N₂H₄·H₂O, EtOH Reflux (8-10h) FinalProduct Final 5-Bromoindole Hydrazone Derivative Hydrazide->FinalProduct Glacial Acetic Acid, EtOH Reflux (6-8h) Aldehyde Substituted Aldehyde (R-CHO) Aldehyde->FinalProduct

Caption: A three-stage workflow for synthesizing 5-bromoindole hydrazone derivatives.

Therapeutic Area I: Oncology - Targeting Aberrant Cell Signaling

The most extensively documented therapeutic application of 5-bromoindole hydrazide derivatives is in oncology. These compounds have demonstrated potent cytotoxic effects against a range of human cancer cell lines, often by targeting key regulators of tumor growth and angiogenesis.

Mechanism of Action: Inhibition of VEGFR-2 Tyrosine Kinase

A primary mechanism of action for the anticancer effects of these derivatives is the inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[4][5][6] VEGFR-2 is a critical tyrosine kinase receptor that, upon activation by its ligand VEGF, triggers downstream signaling cascades promoting endothelial cell proliferation, migration, and survival—hallmarks of angiogenesis, the process by which tumors form new blood vessels to sustain their growth.

By competitively binding to the ATP-binding pocket of the VEGFR-2 kinase domain, 5-bromoindole hydrazide derivatives block its phosphorylation and subsequent activation. This disruption leads to an anti-angiogenic effect, effectively starving the tumor of its blood supply. Furthermore, this inhibition can induce cell cycle arrest, typically at the G2/M phase, and trigger the intrinsic pathway of apoptosis (programmed cell death) in cancer cells.[2][4][7]

Diagram 2: VEGFR-2 Signaling Pathway Inhibition

G cluster_pathway VEGFR-2 Signaling Cascade cluster_inhibition VEGF VEGF Ligand VEGFR2 VEGFR-2 Receptor VEGF->VEGFR2 Binds & Dimerizes PLCg PLCγ VEGFR2->PLCg Autophosphorylation Activates PKC PKC PLCg->PKC Raf Raf PKC->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Migration, Survival (Angiogenesis) ERK->Proliferation Inhibitor 5-Bromoindole Hydrazide Derivative Inhibitor->VEGFR2 Binds to ATP Pocket & Inhibits Kinase Activity

Caption: Inhibition of the VEGFR-2 signaling pathway by 5-bromoindole hydrazide derivatives.

Quantitative Data: In Vitro Anticancer and VEGFR-2 Inhibitory Activity

The potency of these compounds has been quantified through various in vitro assays. The half-maximal inhibitory concentration (IC₅₀) is a key metric, representing the concentration of a drug that is required for 50% inhibition of a biological process.

Table 1: Anticancer Activity (IC₅₀) of Selected 5-Bromoindole Hydrazide Derivatives

Compound ID Cancer Cell Line IC₅₀ (µM) Reference Compound IC₅₀ (µM) Source
5BDBIC ¹ HepG2 (Liver) 14.3 Sorafenib 6.2 [2][4]
Compound 6a HL60 (Leukemia) 3.913 Cisplatin 27 [8]
Compound 6h A549 (Lung) 4.838 Cisplatin 36 [8]
Compound 7d ² MCF-7 (Breast) 2.93 Doxorubicin 4.30 [7]
Compound 7c ² MCF-7 (Breast) 7.17 Doxorubicin 4.30 [7]

¹5-bromo-N′-(4-(dimethylamino)benzylidene)-1H-indole-2-carbohydrazide ²1-benzyl-5-bromo-3-hydrazonoindolin-2-one derivatives

Table 2: VEGFR-2 Inhibitory Activity of Selected Derivatives

Compound ID VEGFR-2 IC₅₀ (µM) Reference Compound VEGFR-2 EC₅₀ (nM) Source
Compound 7c 0.728 Sorafenib 57.1 [7]

| Compound 7d | 0.503 | Sorafenib | 57.1 |[7] |

Experimental Protocol: In Vitro Anticancer Activity (MTT Assay)

The MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] assay is a standard colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[1][6]

  • Cell Culture: Culture human cancer cell lines (e.g., HepG2, MCF-7, A549) in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, maintained at 37°C in a humidified 5% CO₂ incubator.

  • Cell Seeding: Harvest cells using trypsin-EDTA and seed them into 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere and grow for 24 hours.

  • Compound Treatment: Prepare serial dilutions of the 5-bromoindole hydrazide derivatives in culture medium. Replace the old medium in the wells with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Sorafenib, Doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the wells at a wavelength of approximately 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Diagram 3: MTT Assay Experimental Workflow

A 1. Seed Cancer Cells in 96-well Plate B 2. Incubate for 24h (Cell Adhesion) A->B C 3. Treat with Serial Dilutions of Test Compounds B->C D 4. Incubate for 48-72h C->D E 5. Add MTT Reagent D->E F 6. Incubate for 4h (Formazan Formation) E->F G 7. Add DMSO to Solubilize Crystals F->G H 8. Read Absorbance (~570 nm) G->H I 9. Calculate IC₅₀ Value H->I

Caption: Step-by-step workflow for the MTT cell viability assay.

Therapeutic Area II: Infectious Diseases - A Broad-Spectrum Antimicrobial Scaffold

The hydrazide-hydrazone moiety is a well-established pharmacophore in the development of antimicrobial agents.[9] When combined with the 5-bromoindole core, these derivatives exhibit a broad spectrum of activity against clinically relevant bacteria and fungi, including drug-resistant strains.

Spectrum of Activity

Studies have demonstrated that 5-bromoindole-3-aldehyde hydrazone derivatives are active against a range of microorganisms.[10][11] This includes Gram-positive bacteria like Staphylococcus aureus and methicillin-resistant S. aureus (MRSA), Gram-negative bacteria such as Escherichia coli, and fungi like Candida albicans. The activity against MRSA is particularly noteworthy, as it represents a significant challenge in clinical settings.[10][11]

Quantitative Data: Antimicrobial Activity

The antimicrobial potency is typically expressed as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial drug that prevents the visible growth of a microorganism after overnight incubation.

Table 3: Minimum Inhibitory Concentration (MIC) of 5-Bromoindole Hydrazide/Hydrazone Derivatives

Microorganism Compound Class MIC Range (µg/mL) Reference Drug Source
S. aureus Indole-3-aldehyde hydrazones 6.25 - 100 Ampicillin [10][11]
MRSA Indole-3-aldehyde hydrazones 6.25 - 100 Ampicillin [10][11]
E. coli Indole-3-aldehyde hydrazones 12.5 - 100 Ciprofloxacin [10][11]
B. subtilis Indole-3-aldehyde hydrazones 6.25 - 100 Ciprofloxacin [10][11]

| C. albicans | Indole-3-aldehyde hydrazones | 50 - >100 | Fluconazole |[10][11] |

Experimental Protocol: Broth Microdilution for MIC Determination

This method is a gold standard for determining the MIC of an antimicrobial agent in a liquid medium.[12]

  • Microorganism Preparation: Inoculate the test microorganism into a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) and incubate until it reaches the logarithmic growth phase. Dilute the culture to achieve a standardized final inoculum concentration (e.g., 5 x 10⁵ CFU/mL).

  • Compound Preparation: Prepare a stock solution of the 5-bromoindole hydrazide derivative in a solvent like DMSO. Perform a two-fold serial dilution of the compound in a 96-well microtiter plate using the appropriate broth.

  • Inoculation: Add the standardized microorganism inoculum to each well of the plate. Include a positive control (broth + inoculum, no drug) and a negative control (broth only).

  • Incubation: Incubate the plate at 35-37°C for 18-24 hours for bacteria, or 24-48 hours for fungi.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth) in the well. This can be assessed visually or by using a plate reader.

Future Directions: Exploring Anti-Inflammatory and Neuroprotective Roles

While the anticancer and antimicrobial properties of 5-bromoindole hydrazides are the most thoroughly investigated, the broader hydrazone class is known for a wide array of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.[13][14][15][16]

The structural similarity of the indole core to neurotransmitters like serotonin suggests a potential for these compounds to interact with targets in the central nervous system. The anti-inflammatory potential is also significant, as chronic inflammation is an underlying factor in many diseases, from arthritis to cancer. Future research should focus on screening 5-bromoindole hydrazide libraries in relevant preclinical models, such as the carrageenan-induced paw edema model for inflammation, to unlock their full therapeutic potential.[17]

Conclusion

5-Bromoindole hydrazide derivatives represent a versatile and highly promising chemical scaffold for modern drug discovery. The synthetic accessibility allows for the creation of diverse chemical libraries, while the robust biological data, particularly in oncology, underscores their therapeutic potential. The potent inhibition of key signaling molecules like VEGFR-2 provides a clear mechanistic rationale for their anticancer effects.[4][7] Furthermore, their broad-spectrum antimicrobial activity addresses a critical unmet need in the face of rising antibiotic resistance.[10][11] For drug development professionals, this class of compounds offers a rich foundation for lead optimization and the development of next-generation therapeutics targeting a spectrum of human diseases. Continued exploration into their structure-activity relationships and diverse biological activities will undoubtedly pave the way for novel clinical candidates.

References

  • Hassan, O. M., et al. (2022). Design, Synthesis, and Molecular Docking Studies of 5‐Bromoindole‐2‐Carboxylic Acid Hydrazone Derivatives: In Vitro Anticancer and VEGFR‐2 Inhibitory Effects. Scite.ai. [Link]

  • (2018). Synthesis and Antitumor Evaluation of Novel 5-Bromo Indole-Aryl Keto Hydrazide-Hydrazone Analogues. Asian Journal of Chemistry. [Link]

  • Hassan, O. M., et al. (2022). Synthesis of compounds 1, 2 and the new 5-bromoindole-2-carboxylic acid... ResearchGate. [Link]

  • Abdel-Aziz, M., et al. (2023). 1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones as Novel Anticancer Agents: Synthesis, Biological Evaluation and Molecular Modeling Insights. MDPI. [Link]

  • Süzen, S., et al. (2008). Investigation of antimicrobial activities of indole-3-aldehyde hydrazide/hydrazone derivatives. PubMed. [Link]

  • Süzen, S., et al. (2025). Investigation of Antimicrobial Activities of Indole-3-Aldehyde Hydrazide/Hydrazone Derivatives. ResearchGate. [Link]

  • Hassan, O. M., et al. (2022). (PDF) Design, Synthesis, and Molecular Docking Studies of 5‐Bromoindole‐2‐Carboxylic Acid Hydrazone Derivatives: In Vitro Anticancer and VEGFR‐2 Inhibitory Effects. ResearchGate. [Link]

  • Eissa, M., et al. (2024). Pharmacological Evaluation of Novel Hydrazide and Hydrazone Derivatives: Anti-Inflammatory and Analgesic Potential in Preclinical Models. PMC. [Link]

  • (2025). (PDF) Antibacterial activity of 5-bromo substituted phenyl N-acylhydrazone derivatives with aromatic substitution at ortho- and para- directors as potential adjuvants. ResearchGate. [Link]

  • Mageed, H. A. A., et al. (2021). In vitro antimicrobial activity screening of new Heterocyclic compounds derived from 5-bromo-2,3-di(furan-2-yl)-1h-indole. Zenodo. [Link]

  • Kumar, N., et al. (2012). Evaluation of Anti-inflammatory activity of acid Hydrazide derivatives. ResearchGate. [Link]

  • Popiołek, Ł. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. MDPI. [Link]

  • Sharma, S., et al. (2014). Therapeutic Potential of Hydrazones as Anti-Inflammatory Agents. PMC. [Link]

  • Rashid, U., et al. (2020). Synthesis, in-vitro, in-vivo anti-inflammatory activities and molecular docking studies of acyl and salicylic acid hydrazide derivatives. PubMed. [Link]

  • (2012). Method for preparing 5-bromoindole.
  • Sridhar, S. K., et al. (2014). Analgesic, Anti-Inflammatory, and Antiplatelet Profile of Hydrazones Containing Synthetic Molecules. SciSpace. [Link]

Sources

Foundational

The Impact of 5-Position Bromination on Indole-3-Carbohydrazide: A Technical Guide for Drug Discovery Professionals

Foreword The indole scaffold remains a cornerstone in medicinal chemistry, celebrated for its prevalence in natural products and its remarkable versatility as a pharmacophore. Simple modifications to this privileged stru...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword

The indole scaffold remains a cornerstone in medicinal chemistry, celebrated for its prevalence in natural products and its remarkable versatility as a pharmacophore. Simple modifications to this privileged structure can profoundly alter its physicochemical properties and biological activity, opening new avenues for drug design and development. This technical guide provides an in-depth analysis of a specific, yet impactful, structural modification: the introduction of a bromine atom at the 5-position of the indole-3-carbohydrazide core.

Herein, we will dissect the fundamental differences between indole-3-carbohydrazide and its 5-bromo analog. This exploration is designed for researchers, scientists, and drug development professionals, offering a comprehensive understanding of how a single halogen atom can be strategically employed to enhance molecular properties and biological potency. We will delve into the synthesis, physicochemical characteristics, spectroscopic signatures, and the comparative biological activities of these two compounds, supported by detailed experimental protocols and mechanistic insights.

The Strategic Introduction of Bromine: A Physicochemical Perspective

The addition of a bromine atom to the C-5 position of the indole ring is a deliberate and strategic choice in medicinal chemistry. This modification introduces a range of physicochemical changes that can significantly influence a molecule's behavior in a biological system. Bromine, being a large and polarizable halogen, imparts increased lipophilicity and can act as a hydrogen bond acceptor. These alterations can enhance membrane permeability, improve binding to hydrophobic pockets of target proteins, and influence the overall pharmacokinetic profile of the compound.[1][2]

Comparative Physicochemical Properties

The following table summarizes the key physicochemical differences between indole-3-carbohydrazide and its 5-bromo counterpart.

PropertyIndole-3-Carbohydrazide5-Bromo-1H-indole-3-carbohydrazideRationale for Difference
Molecular Formula C₉H₉N₃OC₉H₈BrN₃OAddition of a bromine atom and removal of a hydrogen atom.
Molecular Weight 175.19 g/mol 254.09 g/mol The higher atomic mass of bromine significantly increases the molecular weight.
Melting Point Not consistently reported~247-249 °C[3]The larger and more polarizable bromine atom can lead to stronger intermolecular forces, such as van der Waals interactions, requiring more energy to break the crystal lattice.
Calculated LogP ~1.0[4]Higher than the non-brominated analogBromine is more lipophilic than hydrogen, which increases the compound's affinity for non-polar environments.
Electronic Effect Electron-donating (pyrrole ring)Electron-withdrawing (bromine)The bromine atom is electron-withdrawing via induction, which can alter the electron density of the indole ring and influence its reactivity and interactions with biological targets.[5]

Synthesis of Indole-3-Carbohydrazide and its 5-Bromo Analog

The synthesis of both compounds typically starts from the corresponding indole-3-carboxylic acid or its ester derivative. The carbohydrazide moiety is introduced via hydrazinolysis.

Synthesis of 1H-Indole-3-Carbohydrazide

This protocol outlines the synthesis of 1H-indole-3-carbohydrazide from methyl indole-3-carboxylate.

Experimental Protocol:

  • Reaction Setup: To a solution of methyl 1H-indole-3-carboxylate (1 equivalent) in ethanol, add hydrazine monohydrate (approximately 15-20 equivalents).[6]

  • Reaction Conditions: Stir the reaction mixture at approximately 80°C for 2 hours.

  • Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture by adding a water/ice mixture.

  • Isolation: Collect the precipitated solid by filtration to yield 1H-indole-3-carbohydrazide.[6]

Synthesis_Indole_3_Carbohydrazide Start Methyl 1H-indole-3-carboxylate Product 1H-Indole-3-carbohydrazide Start->Product Hydrazinolysis Reagent Hydrazine Monohydrate Ethanol, 80°C

Caption: Synthesis of 1H-indole-3-carbohydrazide.

Synthesis of 5-Bromo-1H-indole-3-carbohydrazide

The synthesis of the 5-bromo analog follows a similar principle, starting from a 5-bromoindole precursor. A common route involves the formylation of 5-bromoindole followed by oxidation and subsequent hydrazinolysis.

Experimental Protocol:

  • Formylation (Vilsmeier-Haack Reaction):

    • Prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride to anhydrous dimethylformamide (DMF) at 0-5°C.

    • Add 4-bromo-2-methylaniline to anhydrous DMF and cool to 0-5°C.

    • Slowly add the prepared Vilsmeier reagent to the aniline solution.

    • After the addition, stir the mixture at room temperature for 1 hour and then heat to 90°C for 9 hours.

    • Cool the reaction mixture and neutralize with a saturated sodium carbonate solution to precipitate 5-bromo-1H-indole-3-carbaldehyde.[7]

  • Oxidation: The resulting 5-bromo-1H-indole-3-carbaldehyde can be oxidized to 5-bromo-1H-indole-3-carboxylic acid using a suitable oxidizing agent.

  • Esterification and Hydrazinolysis:

    • Convert the carboxylic acid to its corresponding methyl or ethyl ester.

    • Perform hydrazinolysis on the ester using hydrazine monohydrate in ethanol, similar to the protocol for the non-brominated analog, to yield 5-bromo-1H-indole-3-carbohydrazide.

Synthesis_5_Bromo_Indole_3_Carbohydrazide Start 4-Bromo-2-methylaniline Step1 5-Bromo-1H-indole-3-carbaldehyde Start->Step1 Vilsmeier-Haack Step2 5-Bromo-1H-indole-3-carboxylic acid Step1->Step2 Oxidation Step3 Methyl 5-bromo-1H-indole-3-carboxylate Step2->Step3 Esterification Product 5-Bromo-1H-indole-3-carbohydrazide Step3->Product Hydrazinolysis Kinase_Inhibition cluster_0 Kinase ATP-Binding Pocket Hydrophobic_Pocket Hydrophobic Pocket Hinge_Region Hinge Region (H-Bonding) 5_Bromo_Indole 5-Bromo-indole-3-carbohydrazide + 5-Bromo group 5_Bromo_Indole:f1->Hydrophobic_Pocket Enhanced van der Waals & Halogen Bonding 5_Bromo_Indole->Hinge_Region Hydrogen Bonding (Carbohydrazide) ATP ATP ATP->Hydrophobic_Pocket ATP->Hinge_Region

Sources

Exploratory

MSDS and safety data for 5-Bromoindole-3-carbohydrazide handling

Technical Monograph: 5-Bromoindole-3-carbohydrazide Safe Handling, MSDS Profile, and Experimental Protocols Part 1: Executive Summary & Compound Identification 5-Bromoindole-3-carbohydrazide (CAS: 1354714-56-9) is a spec...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Monograph: 5-Bromoindole-3-carbohydrazide Safe Handling, MSDS Profile, and Experimental Protocols

Part 1: Executive Summary & Compound Identification

5-Bromoindole-3-carbohydrazide (CAS: 1354714-56-9) is a specialized heterocyclic building block primarily used in medicinal chemistry for the synthesis of bioactive scaffolds, including PARG inhibitors, kinase inhibitors, and anti-cancer agents.[1][2] It functions as a nucleophilic hydrazine donor, readily condensing with aldehydes and ketones to form hydrazones (Schiff bases).

Due to the presence of the reactive hydrazide moiety (


) attached to a halogenated indole core, this compound requires specific handling protocols to prevent oxidative degradation and ensure operator safety against potential sensitization.
Chemical Identity Table
PropertyData
Chemical Name 5-Bromo-1H-indole-3-carbohydrazide
CAS Number 1354714-56-9
Molecular Formula

Molecular Weight 254.08 g/mol
Physical State Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF; sparingly soluble in MeOH
Precursor 5-Bromoindole-3-carboxylic acid (CAS 10406-06-1)

Part 2: Hazard Identification & Safety Data (GHS)

Note: As a research chemical, specific toxicological data (LD50) may be limited. The following classification is derived from Structure-Activity Relationships (SAR) of analogous indole-hydrazides.

GHS Classification[6]
  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.[3]

    • H319: Causes serious eye irritation.[4][3][5][6][7][8][9]

    • H335: May cause respiratory irritation.[7][9]

    • H317: May cause an allergic skin reaction (Hydrazide moiety alert).

Risk Assessment & Causality
  • Skin/Eye Irritation: The indole ring, particularly when halogenated (5-Bromo), is lipophilic and can penetrate epidermal layers, causing local irritation.

  • Sensitization (The Hydrazide Factor): Hydrazides are known haptens. They can react with skin proteins to form immunogenic complexes, leading to contact dermatitis upon repeated exposure. Double-gloving is recommended.

  • Oxidative Instability: The hydrazide group is a reducing agent.[10] Exposure to air can lead to the formation of diimide or oxidation to the acid, compromising purity and potentially generating nitrogen gas pressure in sealed vials.

Part 3: Safe Handling & Storage Protocol

Engineering Controls
  • Primary: All weighing and transfer operations must be conducted inside a certified Chemical Fume Hood .

  • Secondary: Use a static-dissipative balance enclosure if the solid is fine/fluffy to prevent aerosolization.

Personal Protective Equipment (PPE)
  • Gloves: Nitrile (minimum 0.11 mm thickness) .[10]

    • Why? Latex is permeable to many organic nitrogen compounds. For prolonged handling (synthesis workup), use Silver Shield/4H laminate gloves under nitrile.

  • Respiratory: If working outside a hood (not recommended) or handling large quantities, use a P95/P3 particulate respirator .

  • Eyes: Chemical safety goggles (ANSI Z87.1). Face shield required during synthesis reflux steps.

Storage & Stability
  • Temperature: Store at -20°C (Long-term) or 2-8°C (Active use).

  • Atmosphere: Argon or Nitrogen blanket is mandatory.[10]

  • Container: Amber glass vials (Light sensitive). Cap must be sealed with Parafilm or electrical tape to prevent oxygen ingress.

Part 4: Experimental Workflow & Synthesis Context

Scenario: Condensation of 5-Bromoindole-3-carbohydrazide with an aldehyde to form a hydrazone (Schiff Base).[10]

Step-by-Step Protocol
  • Preparation (Inert Atmosphere):

    • Purge the reaction vessel (Round Bottom Flask) with Nitrogen for 5 minutes.

    • Dissolve 5-Bromoindole-3-carbohydrazide in absolute ethanol or methanol .[10] Note: If solubility is poor, add catalytic acetic acid.

  • Reaction:

    • Add the aldehyde (1.0 - 1.1 equiv).

    • Reflux at 70-80°C for 2-4 hours.

    • Safety Check: Ensure the condenser water flow is stable. Hydrazides can decompose thermally if the solvent boils off.

  • Quenching & Isolation:

    • Cool to Room Temperature (RT). The product often precipitates.

    • Filtration: Vacuum filter the solid.

    • Wash: Wash with cold ethanol.

    • Waste Disposal: The mother liquor contains unreacted hydrazide. Quench with dilute bleach (sodium hypochlorite) before disposal to destroy the hydrazide functionality, preventing potential formation of azides or other unstable byproducts in the waste stream.

Part 5: Visualization (Safe Handling Lifecycle)

G cluster_safety Safety Barrier (PPE) Storage Storage (-20°C, Argon, Dark) Weighing Weighing (Fume Hood + Static Control) Storage->Weighing Warm to RT (Prevent Condensation) Reaction Reaction Setup (Reflux in EtOH) Weighing->Reaction Dissolve in Solvent Quench Quenching/Waste (Bleach Treatment) Reaction->Quench Mother Liquor (Residual Hydrazide) Product Final Product (Hydrazone Scaffold) Reaction->Product Precipitation

Figure 1: Safe handling lifecycle for 5-Bromoindole-3-carbohydrazide, emphasizing the critical waste quenching step.

Part 6: Emergency Response

IncidentProtocol
Eye Contact Rinse immediately with water for 15 minutes.[10][5][7] Remove contact lenses.[3][5][7][8][9][11] Seek medical attention (Indoles can cause corneal clouding).
Skin Contact Wash with soap and water.[5][7][8][9][11] Do not use alcohol (increases skin absorption). If redness/rash occurs (sensitization), consult a dermatologist.
Spill (Solid) Dampen with water to prevent dust.[10] Sweep up into a closed container. Wipe area with 10% bleach solution to oxidize residues.
Fire Use Water Spray, CO2, or Dry Chemical.[8] Warning: Combustion produces toxic fumes (

).

References

  • PubChem. 5-bromo-1H-indole-3-carboxylic acid (Precursor Data).[10] National Library of Medicine. Available at: [Link]

  • Molaid Chemicals. Synthesis and Applications of 5-Bromoindole-3-carbohydrazide. Available at: [Link] (Search CAS: 1354714-56-9).

Sources

Foundational

Orthogonal Reactivity and Therapeutic Applications of 5-Bromoindole Carbohydrazides: An In-Depth Technical Guide

Executive Summary The indole nucleus is a privileged scaffold in medicinal chemistry, deeply embedded in the structural framework of numerous natural products and targeted therapeutics. Within this chemical space, 5-brom...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The indole nucleus is a privileged scaffold in medicinal chemistry, deeply embedded in the structural framework of numerous natural products and targeted therapeutics. Within this chemical space, 5-bromoindole carbohydrazides (specifically at the C-2 or C-3 positions) represent a highly versatile, dual-functional platform. As a Senior Application Scientist, I approach this scaffold not merely as a starting material, but as a self-validating system of orthogonal reactivity. The C5-bromine atom serves as a precise handle for transition-metal-catalyzed cross-coupling, while the carbohydrazide moiety enables divergent condensation and cyclization pathways. This whitepaper details the mechanistic causality, experimental protocols, and pharmacological applications of this critical pharmacophore.

Structural and Electronic Foundations

The reactivity of 5-bromoindole carbohydrazides is governed by the distinct electronic environments of its two primary functional groups:

  • The C5-Bromine Atom: The indole ring is inherently electron-rich. The introduction of a bromine atom at the C5 position exerts a weak deactivating inductive effect (-I) coupled with a weak activating resonance effect (+M)[1]. Crucially, the C-Br bond energy is sufficiently low to allow for facile oxidative addition by Palladium(0) species, making it an ideal candidate for late-stage Suzuki-Miyaura, Heck, and Buchwald-Hartwig cross-coupling reactions[1].

  • The Carbohydrazide Moiety: Typically installed at the C-2 or C-3 position, the carbohydrazide group (-CO-NH-NH₂) features a highly nucleophilic terminal primary amine. This allows for rapid condensation with aldehydes to form hydrazones, or base-catalyzed cyclization with carbon disulfide (CS₂) to yield 1,3,4-oxadiazole-2-thiones[2].

Because the activation energies and required reagents for C5-cross-coupling and carbohydrazide cyclization are vastly different, these two sites can be functionalized orthogonally without cross-interference.

Orthogonal Functionalization: Experimental Workflows

The following workflows demonstrate the divergent synthetic pathways available from a single 5-bromoindole-2-carboxylate precursor.

OrthogonalReactivity Start 5-Bromoindole-2-carboxylate Hydrazinolysis Hydrazine Hydrate (EtOH, Reflux) Start->Hydrazinolysis Carbohydrazide 5-Bromoindole-2-carbohydrazide Hydrazinolysis->Carbohydrazide CrossCoupling Suzuki/Heck Coupling (Pd Catalyst) Carbohydrazide->CrossCoupling Condensation Aryl Aldehydes (AcOH cat.) Carbohydrazide->Condensation Cyclization CS2, KOH (EtOH, Reflux) Carbohydrazide->Cyclization C5_Modified C5-Substituted Indole Carbohydrazide CrossCoupling->C5_Modified Hydrazone Indole Hydrazone (Tubulin Inhibitor) Condensation->Hydrazone Oxadiazole 1,3,4-Oxadiazole-2-thione (EGFR Inhibitor) Cyclization->Oxadiazole

Workflow demonstrating orthogonal functionalization of 5-bromoindole-2-carbohydrazides.

Protocol: Synthesis of 5-Bromo-1H-indole-2-carbohydrazide
  • Causality: Direct amidation of a carboxylic acid with hydrazine is energetically unfavorable. By utilizing an ethyl ester intermediate, the leaving group ability is enhanced, facilitating a smooth nucleophilic acyl substitution by hydrazine hydrate[3].

  • Step-by-Step Methodology:

    • Dissolve ethyl 5-bromo-1H-indole-2-carboxylate (1.0 eq) in absolute ethanol (10 mL/mmol).

    • Add an excess of hydrazine hydrate (50% in H₂O, 5.0 eq) dropwise at room temperature.

    • Reflux the mixture at 80 °C for 17 hours under an inert argon atmosphere.

    • Cool the reaction to 0 °C to induce precipitation. Filter the resulting solid, wash with cold ethanol, and dry under vacuum to yield the pure carbohydrazide.

Protocol: Cyclization to 1,3,4-Oxadiazole-2-thiones
  • Causality: Potassium hydroxide (KOH) is utilized to deprotonate the hydrazide, drastically increasing its nucleophilicity. This allows for the rapid attack on the highly electrophilic carbon of CS₂. The resulting dithiocarbazate intermediate undergoes intramolecular cyclization driven by the thermodynamically favorable elimination of hydrogen sulfide (H₂S)[2].

  • Step-by-Step Methodology:

    • Suspend 5-bromoindole-2-carbohydrazide (1.0 eq) in absolute ethanol.

    • Add KOH (1.5 eq) and stir until complete dissolution is achieved.

    • Add carbon disulfide (CS₂, 2.0 eq) dropwise.

    • Reflux the mixture for 12 hours. Monitor the evolution of H₂S gas (ensure proper ventilation).

    • Acidify the cooled mixture with dilute HCl to precipitate the 1,3,4-oxadiazole-2-thione derivative.

Protocol: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C5
  • Causality: To functionalize the C5 position without destroying the carbohydrazide, mild aqueous-phase conditions are required. The use of Pd(OAc)₂ with the SPhos ligand ensures high catalytic turnover for the oxidative addition into the C-Br bond, while a mild base (K₂CO₃) prevents the hydrolysis of the hydrazide moiety[1].

  • Step-by-Step Methodology:

    • To a reaction vial, add the 5-bromoindole derivative (1.0 eq), arylboronic acid (1.2 eq), and K₂CO₃ (2.0 eq).

    • Prepare a catalyst solution of Pd(OAc)₂ (5 mol%) and SPhos (10 mol%) in a degassed water-acetonitrile mixture (1:1 v/v).

    • Transfer the catalyst solution to the reaction vial, seal, and stir at 37 °C for 18 hours.

    • Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and purify via flash column chromatography.

Pharmacological Applications & Pathway Modulation

The structural derivatives of 5-bromoindole carbohydrazides have shown profound efficacy in oncology, specifically targeting kinase domains and structural proteins.

EGFR Tyrosine Kinase Inhibition

Derivatives containing the 1,3,4-oxadiazole-2-thione moiety are potent inhibitors of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. The oxadiazole ring mimics the pharmacophore of established drugs like erlotinib, engaging in critical hydrogen bonding and pi-pi stacking within the ATP-binding pocket. This competitive inhibition suppresses downstream PI3K/AKT and MAPK pathways, leading to G2/M cell cycle arrest and extrinsic apoptosis[2].

EGFR_Pathway Drug 5-Bromoindole Oxadiazole Derivative Inhibition Competitive Inhibition (H-bonds & Pi-Pi stacking) Drug->Inhibition EGFR EGFR Tyrosine Kinase (ATP Binding Pocket) Downstream1 PI3K / AKT Pathway (Suppressed) EGFR->Downstream1 Downstream2 MAPK / ERK Pathway (Suppressed) EGFR->Downstream2 Inhibition->EGFR Outcome1 G2/M Cell Cycle Arrest Downstream1->Outcome1 Outcome2 Extrinsic Apoptosis (Caspase Activation) Downstream2->Outcome2

Mechanism of EGFR tyrosine kinase inhibition by 5-bromoindole oxadiazole derivatives.

Tubulin Polymerization Inhibition

When the carbohydrazide is condensed with specific aryl or heteroaryl aldehydes (e.g., furanyl, pyrrolyl, or thiophenyl derivatives), the resulting hydrazones act as highly potent tubulin inhibitors[3]. These compounds bind directly to the colchicine site of the tubulin heterodimer. By preventing tubulin polymerization, they destabilize the microtubule network required for mitotic spindle formation, triggering mitotic arrest[4].

Tubulin_Pathway Ligand Indole-2-carbohydrazide Hydrazone Target Tubulin Heterodimer (Colchicine Site) Ligand->Target Action Inhibition of Polymerization Target->Action Microtubule Microtubule Destabilization Action->Microtubule Arrest Mitotic Arrest (G2/M Phase) Microtubule->Arrest

Tubulin polymerization inhibition pathway driven by indole hydrazone derivatives.

Quantitative Data & Structure-Activity Relationships (SAR)

To facilitate rapid experimental design, the synthetic efficiencies and biological efficacies of these derivatives are summarized below.

Table 1: Synthetic Methodologies and Yields

Reaction TypeReagents & ConditionsTarget MotifAverage YieldCausality / Key Insight
Hydrazinolysis Hydrazine hydrate, EtOH, Reflux, 17hCarbohydrazide70–85%Ester leaving group facilitates nucleophilic acyl substitution.
Condensation Aryl aldehyde, cat. AcOH, EtOH, RefluxHydrazone44–88%Mild acid activates the carbonyl without neutralizing the nucleophilic amine.
Cyclization CS₂, KOH, EtOH, Reflux, 12h1,3,4-Oxadiazole55–75%Base deprotonates the hydrazide, driving nucleophilic attack on CS₂ and H₂S elimination.
Suzuki Coupling Ar-B(OH)₂, Pd(OAc)₂, SPhos, K₂CO₃, 37°CC5-Aryl Indole60–90%Pd(0) selectively inserts into the C5-Br bond; mild aqueous conditions preserve the carbohydrazide.

Table 2: Biological Efficacy Profiles

Scaffold DerivativePrimary TargetCell Line Efficacy (IC₅₀ / GI₅₀)Mechanism of Action
5-Bromoindole Oxadiazole EGFR Tyrosine KinaseHepG2, A549, MCF-7 (Sub-μM)Competitive ATP-site binding; induces G2/M arrest and apoptosis[2].
Thiophenyl Indole Hydrazone Tubulin (Colchicine Site)NCI-H522 (18 nM), COLO 205Inhibits tubulin polymerization, destabilizing microtubules[3].
Pyrrolyl Indole Hydrazone Tubulin & AromataseT47D (2.4 μM)Dual inhibition; disrupts microtubule structure and blocks estrogen synthesis[4].

Conclusion

The 5-bromoindole carbohydrazide scaffold is a masterclass in orthogonal chemical design. By understanding the distinct electronic properties of the C5-bromine and the carbohydrazide moiety, researchers can execute highly selective, late-stage functionalizations. Whether cyclizing the hydrazide to form potent EGFR inhibitors or utilizing palladium catalysis to expand the C5-periphery, this framework offers unparalleled versatility for modern drug discovery.

References

  • Hassan, O. M., Mahmood, A. A. R., & Tahtamouni, L. Synthesis and docking studies of new 5-bromoindole-2-carboxylic acid oxadiazole derivatives as EGFR inhibitors. Tikrit Journal of Pharmaceutical Sciences. URL: [Link]

  • National Institutes of Health (PMC). Synthesis, in silico, in vitro evaluation of furanyl- and thiophenyl-3-phenyl-1H-indole-2-carbohydrazide derivatives as tubulin inhibitors and anticancer agents. URL:[Link]

  • RSC Publishing. Design, synthesis, in silico and in vitro evaluation of pyrrole–indole hybrids as dual tubulin and aromatase inhibitors with potent anticancer activities. RSC Advances. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis and Application of 5-Bromoindole-3-carbohydrazide Derived Schiff Bases: A Technical Guide

Introduction: The Therapeutic Potential of Indole-Based Schiff Bases In the landscape of medicinal chemistry, indole and its derivatives represent a cornerstone scaffold, integral to the structure of numerous natural pro...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Therapeutic Potential of Indole-Based Schiff Bases

In the landscape of medicinal chemistry, indole and its derivatives represent a cornerstone scaffold, integral to the structure of numerous natural products and synthetic drugs.[1][2] The indole nucleus, an aromatic heterocyclic system, serves as a privileged structure in drug discovery, conferring favorable interactions with a multitude of biological targets. This has led to the development of indole-containing compounds with a wide array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antioxidant properties.[1][3]

Schiff bases, characterized by the azomethine functional group (-C=N-), are another class of compounds that have garnered significant attention for their therapeutic potential and synthetic versatility.[4] The condensation reaction between a primary amine and a carbonyl compound to form a Schiff base is a robust and efficient method for generating molecular diversity. When the amine source is a hydrazide, the resulting Schiff bases are known as hydrazones, which have their own unique and potent biological activities.

This technical guide focuses on the synthesis and application of a specific class of these compounds: Schiff bases derived from 5-bromoindole-3-carbohydrazide. The introduction of a bromine atom at the 5-position of the indole ring is a strategic choice, as halogenation can significantly modulate the physicochemical properties and biological activity of a molecule, often enhancing its therapeutic efficacy.[5] This document provides a comprehensive overview of the synthetic protocols, from the preparation of the key carbohydrazide intermediate to its condensation with various aromatic aldehydes. Furthermore, it delves into the significant biological applications of the resulting Schiff bases, supported by quantitative data and mechanistic insights, to provide a valuable resource for researchers in drug discovery and development.

Synthetic Strategy: A Stepwise Approach

The synthesis of Schiff bases from 5-bromoindole-3-carbohydrazide is a multi-step process that begins with the synthesis of the 5-bromoindole precursor, followed by its conversion to the key carbohydrazide intermediate, and finally, the condensation with an aromatic aldehyde.

G A Indole B 5-Bromoindole A->B Bromination C Ethyl 5-bromoindole-3-carboxylate B->C Carboxylation D 5-Bromoindole-3-carbohydrazide C->D Hydrazinolysis F Schiff Base (Hydrazone) D->F Condensation E Aromatic Aldehyde E->F

Caption: Overall synthetic workflow.

Part 1: Synthesis of the Precursor, 5-Bromoindole

The synthesis of 5-bromoindole from indole is a critical first step. Direct bromination of indole is often unselective, leading to a mixture of products. A more controlled and higher-yielding method involves a three-step process of protection, bromination, and deprotection.[6][7]

Experimental Protocol: Synthesis of 5-Bromoindole

  • Step 1: Preparation of Sodium Indoline-2-Sulfonate

    • Dissolve 50 g of indole in 100 mL of ethanol.

    • In a separate flask, prepare a solution of 100 g of sodium bisulfite in 300 mL of water.

    • Add the indole solution to the sodium bisulfite solution with stirring.

    • Stir the mixture overnight at room temperature.

    • Collect the resulting light tan solid by vacuum filtration, wash with ether, and air dry.

  • Step 2: Preparation of Sodium 1-Acetyl Indoline-2-Sulfonate

    • Suspend 30 g of sodium indoline-2-sulfonate from the previous step in 300 mL of acetic anhydride.

    • Stir the suspension at 70°C for 1 hour, then increase the temperature to 90°C for 2 hours.

    • Cool the mixture to room temperature and collect the solid by filtration.

    • Wash the solid with acetic anhydride and then ether. The crude, damp solid can be used directly in the next step.

  • Step 3: Synthesis of 5-Bromoindole

    • Dissolve all the acylated material from the previous step in 150 mL of water at 0-5°C.

    • Dropwise, add 40 g of bromine while maintaining the temperature below 5°C with vigorous stirring.

    • Stir the solution at 0-5°C for 1 hour, then allow it to warm to room temperature.

    • Add a solution of approximately 10 g of sodium bisulfite in 30 mL of water to quench any excess bromine.

    • Neutralize the solution to pH 7 with a 40% NaOH solution, keeping the temperature below 30°C.

    • Stir the solution overnight at 50°C.

    • Make the solution basic by adding more 40% NaOH and stir for an additional 3 hours at 50°C.

    • Collect the light tan precipitate by vacuum filtration, wash well with water, and air dry.

    • Recrystallize the crude product from ethanol and water to obtain pure 5-bromoindole.

Part 2: Synthesis of 5-Bromoindole-3-carbohydrazide

The 5-bromoindole is first converted to its ethyl ester, which is then reacted with hydrazine hydrate to yield the desired carbohydrazide.

Experimental Protocol: Synthesis of 5-Bromoindole-3-carbohydrazide

  • Step 1: Synthesis of Ethyl 5-bromoindole-3-carboxylate

    • This step typically involves the reaction of 5-bromoindole with ethyl chloroformate or a similar reagent under basic conditions. A detailed, specific protocol should be adapted from relevant literature procedures for indole carboxylation.

  • Step 2: Synthesis of 5-Bromoindole-3-carbohydrazide

    • Dissolve ethyl 5-bromoindole-3-carboxylate (0.01 mole) in 50 mL of methanol.

    • Add hydrazine hydrate (100%, 0.3 mol) to the solution.

    • Reflux the mixture for 8 hours.[8]

    • Allow the mixture to cool to room temperature, during which the product will precipitate.

    • Collect the crystals by filtration, wash with cold ethanol, and dry under vacuum to yield pure 5-bromoindole-3-carbohydrazide.

Part 3: Synthesis of Schiff Bases from 5-Bromoindole-3-carbohydrazide

The final step is the acid-catalyzed condensation of 5-bromoindole-3-carbohydrazide with a variety of aromatic aldehydes to produce the target Schiff bases (hydrazones).

G A Protonation of Aldehyde B Nucleophilic Attack by Hydrazide A->B C Proton Transfer B->C D Formation of Carbinolamine Intermediate C->D E Protonation of Hydroxyl Group D->E F Elimination of Water E->F G Deprotonation F->G H Schiff Base (Hydrazone) Product G->H

Caption: Acid-catalyzed Schiff base formation mechanism.[9]

Experimental Protocol: General Procedure for Schiff Base Synthesis

  • Materials and Equipment:

    • 5-Bromoindole-3-carbohydrazide

    • Various aromatic aldehydes (e.g., benzaldehyde, salicylaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

    • Absolute Ethanol

    • Glacial Acetic Acid (catalyst)

    • Round-bottom flask, reflux condenser, magnetic stirrer with hot plate, Buchner funnel, TLC plates.

  • Procedure:

    • Reaction Setup: In a 100 mL round-bottom flask, dissolve 10 mmol of 5-bromoindole-3-carbohydrazide in 40 mL of absolute ethanol. To this stirred solution, add 10 mmol of the desired aromatic aldehyde.[8]

    • Catalyst Addition: Add a few drops of glacial acetic acid to the reaction mixture to catalyze the condensation.[10]

    • Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux with continuous stirring for 6-8 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

    • Isolation of Product: After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature. The solid product that precipitates out is collected by filtration using a Buchner funnel.

    • Purification: The product can be further purified by recrystallization from ethanol to obtain a crystalline solid.

    • Drying and Characterization: Dry the purified product in a vacuum oven. The structure of the synthesized Schiff base should be confirmed by spectroscopic methods such as FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Characterization of Synthesized Schiff Bases

The structural elucidation of the synthesized Schiff bases is performed using a combination of spectroscopic techniques.

  • FT-IR Spectroscopy: The formation of the Schiff base is confirmed by the appearance of a characteristic absorption band for the azomethine group (-C=N-) in the region of 1620-1698 cm⁻¹. The disappearance of the C=O stretching band of the aldehyde and the N-H stretching bands of the hydrazide are also indicative of a successful reaction.[11]

  • ¹H NMR Spectroscopy: The ¹H NMR spectrum will show a characteristic singlet for the azomethine proton (-CH=N-) in the downfield region, typically between δ 8.0 and 9.0 ppm. The aromatic protons of the indole and the aldehyde moiety will appear in their respective regions, and the N-H proton of the indole ring will be observed as a broad singlet.[12]

  • ¹³C NMR Spectroscopy: The formation of the Schiff base is further confirmed by the appearance of a signal for the azomethine carbon in the range of δ 157-163 ppm.[12]

  • Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the calculated molecular weight of the synthesized Schiff base, confirming its identity.

Biological Applications and Quantitative Assessment

Schiff bases derived from the 5-bromoindole scaffold have demonstrated significant potential in various therapeutic areas. The presence of the bromo substituent often enhances the biological activity compared to the non-brominated analogues.[5]

Anticancer Activity

Indole-based Schiff bases have been extensively studied for their cytotoxic effects against various cancer cell lines.[3] The mechanism of action often involves the induction of apoptosis through the modulation of key signaling pathways.

Compound/Derivative MCF-7 (Breast) IC₅₀ (µM) HCT-116 (Colon) IC₅₀ (µM) HepG2 (Liver) IC₅₀ (µM) Reference
Indole-Schiff Base Derivative 112.83 ± 0.99.07 ± 0.84.92 ± 0.3[13]
Indole-Schiff Base Derivative 279.14 ± 1.01--[14]
Indole-Schiff Base Derivative 35.66 ± 0.33--[14]
Cisplatin (Reference)59.78 ± 3.59--[14]

Note: The data presented are for representative indole-based Schiff bases and may not be specific to 5-bromoindole-3-carbohydrazide derivatives. '-' indicates data not available.

Antimicrobial Activity

The azomethine group in Schiff bases is a key pharmacophore for antimicrobial activity. These compounds have shown efficacy against a broad spectrum of bacteria and fungi.

Compound/Derivative S. aureus MIC (µg/mL) E. coli MIC (µg/mL) C. albicans MIC (µg/mL) Reference
5-Bromosalicylidene Derivative-Specific inhibition noted-[15]
Isatin Schiff Base 'q'-0.3-[16]
Dichloro-fluorophenyl Schiff Base6.3 - 12.56.3 - 12.5-[16]
Ciprofloxacin (Reference)---[16]

Note: The data presented are for representative Schiff bases and highlight the potential of this class of compounds. '-' indicates data not available.

Anti-inflammatory Activity

Brominated indoles have shown potent anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators like nitric oxide (NO), prostaglandin E2 (PGE₂), and tumor necrosis factor-alpha (TNF-α).[5]

Compound TNF-α Inhibition IC₅₀ (µM) Reference
5-Bromoisatin38.05[5]
6-BromoindoleSignificant inhibition[5]
Dexamethasone (Reference)>50 µg/mL[5]

Note: Data for isatin and indole derivatives suggest the potential anti-inflammatory activity of the 5-bromoindole scaffold.

Conclusion and Future Perspectives

The synthesis of Schiff bases from 5-bromoindole-3-carbohydrazide offers a versatile platform for the development of novel therapeutic agents. The protocols outlined in this guide provide a robust framework for the synthesis and characterization of these promising compounds. The demonstrated anticancer, antimicrobial, and anti-inflammatory activities of related structures underscore the potential of this particular class of molecules. Further research should focus on expanding the library of these Schiff bases by utilizing a diverse range of aromatic aldehydes and subsequently conducting extensive in vitro and in vivo biological evaluations to identify lead compounds for further drug development. The structure-activity relationship (SAR) studies of these compounds will be crucial in optimizing their therapeutic potential and advancing them through the drug discovery pipeline.

References

  • Le, T. T., et al. (2017). Anti-Inflammatory Activity and Structure-Activity Relationships of Brominated Indoles from a Marine Mollusc. Marine Drugs, 15(5), 133. Available from: [Link]

  • Al-Amiery, A. A., et al. (2014). Synthesis, characterization and theoritical study of some pyrazine carbohydrazide derivatives. International Journal of Chemical and Biological Sciences, 1(3), 139-145.
  • Kadhim, M. M., et al. (2022). Synthesis and characterization of Schiff base metal complexes derived from Napthofuran-2-Carbohydrazide and 4-(methylthio)benzaldehyde. International Journal of Science and Research Archive, 7(2), 466-473. Available from: [Link]

  • El-Gammal, O. A., et al. (2022). Base-Free Synthesis and Photophysical Properties of New Schiff Bases Containing Indole Moiety. ACS Omega, 7(12), 10703-10712. Available from: [Link]

  • Gorska, A., et al. (2022). Anticancer Activity of Schiff Base Metal Complexes Against MCF-7 Breast Cancer Cell Line. Molecules, 27(19), 6246. Available from: [Link]

  • Yusof, N. S. M., et al. (2024). 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide. Molbank, 2024(1), M1844. Available from: [Link]

  • Schiff base Reaction-Mechanism, Rxn setup and Application. (2022). YouTube. Available from: [Link]

  • Mubassir, M., et al. (2025). Schiff base indole derivatives: Synthesis and biological activities- a comprehensive review.
  • Synthesis, Characterization of Copper(II) and Manganese(II)
  • Sharma, S., et al. (2019). Synthesis, characterization, and anticancer activity of Schiff bases. Journal of Biomolecular Structure and Dynamics, 37(14), 3795-3805. Available from: [Link]

  • Mubassir, M., et al. (2025). Schiff base indole derivatives: Synthesis and biological activities- a comprehensive review. Journal of Medicinal and Nanomaterials Chemistry. Available from: [Link]

  • Das, P., et al. (2020). Synthesis and characterization of new carbohydrate-based organic Schiff bases. Journal of the Indian Chemical Society, 97(11b), 1945-1949.
  • Patil, S., et al. (2012).
  • Vaghasia, S. K., et al. (2014). Synthesis, Spectroscopic Characterization, and Biological Evaluation Studies of 5-Bromo-3-(((hydroxy-2-methylquinolin-7-yl)methylene)hydrazono)indolin-2-one and Its Metal (II) Complexes. Bioinorganic Chemistry and Applications, 2014, 895657. Available from: [Link]

  • Patil, S., et al. (2012). Natural Acid Catalyzed Synthesis of Schiff Base under Solvent-free Condition: As a Green Approach. Scholars Research Library.
  • Raman, N., et al. (2004). Synthesis, spectral characterization of Schiff base transition metal complexes: DNA cleavage and antimicrobial activity studies. Journal of Chemical Sciences, 116(4), 215-219.
  • Al-Ostath, A., et al. (2021).
  • Al-Khafaji, Y. F., et al. (2025). Design and Evaluation of Indole-Based Schiff Bases as α-Glucosidase Inhibitors: CNN-Enhanced Docking, MD Simulations, ADMET Profiling, and SAR Analysis. Molecules, 30(1), 1.
  • Schiff base formation, general acid-base catalysis. (n.d.). ResearchGate. Available from: [Link]

  • Sinha, D., et al. (2008). Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde. European Journal of Medicinal Chemistry, 43(1), 160-165. Available from: [Link]

  • CN102558017A - Method for preparing 5-bromoindole. (2012). Google Patents.
  • Al-Jibouri, M. N. A. (2018). Synthesis, Characterization and Antimicrobial of Schfiff Base from 5-Bromo – Salicylaldehyde and P-Toluidine.
  • Loizzo, M. R., et al. (2022). A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies. Antibiotics, 11(2), 191. Available from: [Link]

  • Singh, S., & Singh, P. (2024). Green Solvents In Synthesis Of Schiff's Base: A Comprehensive Review Of Sustainable Approach. STM Journals.
  • Synthesis of 5-Bromo Indole. (n.d.). designer-drug.com. Available from: [Link]

  • Dinore, J. M., et al. (2016). Citric Acid Catalyzed Synthesis of Hydrazones Schiff Bases of 2,4-Dinirtophenyl Hydrazine. International Journal of Pharmacy & Pharmaceutical Research, 6(1), 349-354.
  • El-Naggar, M., et al. (2025). Synthesis, Antitumor Activities, and Apoptosis-Inducing Activities of Schiff's Bases Incorporating Imidazolidine-2,4-dione Scaffold: Molecular Docking Studies and Enzymatic Inhibition Activities. Molecules, 30(7), 1.
  • Synthesis, spectroscopic characterization of some schiff bases derived
  • Grapa, A. M. T., et al. (2024). Synthesis, Antimicrobial Evaluation, and Molecular Docking Analysis of Novel Schiff Bases Derived from Isatoic Anhydride and Salicylaldehyde. Molecules, 29(1), 1.
  • Vhanale, B. T., et al. (2019). Synthesis, characterization, spectroscopic studies and biological evaluation of Schiff bases derived from 1-hydroxy-2-acetonapthone. Heliyon, 5(11), e02774.
  • CN103387530A - 5-bromoindole preparation method. (2013). Google Patents.
  • Hossen, M. A., et al. (2024). Determination of Antibacterial Activity of 5-Bromosalicylidene-Aniline, 5-Bromosalicylidene- 4-Nitroaniline and Their Cobalt (II) Complexes.
  • Singh, W. M., et al. (2021). A review on synthesis and antimicrobial activity of Schiff bases. International Journal of Innovative Science, Engineering & Technology, 8(7), 133-143.
  • Ghorab, M. M., et al. (2014). Synthesis, Reactions and Antimicrobial Activity of Some New 3-Substituted Indole Derivatives. International Journal of Organic Chemistry, 4(4), 269-284.
  • 5-Bromoindole-3-carbaldehyde. (2018). SIELC Technologies. Available from: [Link]

  • Bouzayani, N., et al. (2025). SYNTHESIS OF NEW 5-BROMO-1H-INDOLE-2,3-DIONE DERIVATIVES BY 1,3-DIPOLAR CYCLOADDITION.
  • Synthesis, Characterization and Anti-Inflammatory Activity of Novel 1, 5-Disubstituted Indole Derivatives. (2021).
  • Antiangiogenic activity of 5-bromoindole carbothioamide derivative in ex vivo, in vivo, and in vitro experimental study. (2024).
  • Kumar, A., et al. (2016). In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. Current Topics in Medicinal Chemistry, 16(23), 2565-2573. Available from: [Link]

Sources

Application

Application Note: Synthesis of 5-Bromoindole-3-carbohydrazide from Ethyl Ester

Abstract & Scientific Context 5-Bromoindole-3-carbohydrazide (CAS: 1354714-56-9) is a critical pharmacophore intermediate used in the synthesis of bioactive heterocycles, including 1,3,4-oxadiazoles, 1,2,4-triazoles, and...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Scientific Context

5-Bromoindole-3-carbohydrazide (CAS: 1354714-56-9) is a critical pharmacophore intermediate used in the synthesis of bioactive heterocycles, including 1,3,4-oxadiazoles, 1,2,4-triazoles, and Schiff base ligands.[1] These derivatives often exhibit significant antimicrobial, anticancer, and anti-inflammatory properties due to the privileged indole scaffold and the lipophilic bromine substituent which enhances membrane permeability.

This application note details a robust, scalable protocol for converting ethyl 5-bromoindole-3-carboxylate to its corresponding hydrazide via nucleophilic acyl substitution. Unlike acid chloride routes, this direct hydrazinolysis avoids moisture-sensitive intermediates, offering a safer and more reproducible pathway for laboratory and pilot-scale synthesis.

Reaction Scheme

The transformation involves the nucleophilic attack of hydrazine on the ester carbonyl, followed by the elimination of ethanol.

ReactionScheme SM Ethyl 5-bromoindole-3-carboxylate (C11H10BrNO2) Product 5-Bromoindole-3-carbohydrazide (C9H8BrN3O) SM->Product Reflux, EtOH 6-12 Hours Reagent Hydrazine Hydrate (N2H4·H2O) Reagent->Product Byproduct Ethanol (EtOH) Product->Byproduct Eliminated

Caption: Nucleophilic acyl substitution pathway converting the ester substrate to the hydrazide target.

Experimental Protocol

Materials & Reagents
ReagentMW ( g/mol )Equiv.[2][3]RoleGrade/Purity
Ethyl 5-bromoindole-3-carboxylate 268.111.0Substrate>97%
Hydrazine Hydrate (80-100%) 50.0610.0NucleophileReagent Grade
Absolute Ethanol 46.07SolventMediumAnhydrous
Cold Distilled Water 18.02WashPurification-

Safety Warning: Hydrazine hydrate is highly toxic, corrosive, and a potential carcinogen. Handle only in a fume hood with appropriate PPE (nitrile gloves, face shield). Avoid contact with metals which can catalyze decomposition.

Step-by-Step Methodology
Phase 1: Reaction Setup
  • Dissolution: In a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 1.0 g (3.73 mmol) of ethyl 5-bromoindole-3-carboxylate in 20 mL of absolute ethanol.

    • Note: If the ester does not dissolve completely at room temperature, gentle warming is acceptable.

  • Reagent Addition: Add 1.8 mL (~37 mmol, 10 eq) of hydrazine hydrate dropwise to the stirring solution.

    • Rationale: A large excess of hydrazine drives the equilibrium forward and prevents the formation of dimeric side products (N,N'-diacylhydrazines).

  • Reflux: Attach a water-cooled condenser and heat the mixture to reflux (approx. 80°C) for 6–12 hours .

Phase 2: Monitoring & Workup
  • TLC Check: Monitor reaction progress using TLC (Mobile Phase: 5% Methanol in Dichloromethane).

    • Target: Disappearance of the high-Rf ester spot and appearance of a lower-Rf, UV-active spot (hydrazide).

  • Precipitation: Once complete, remove the heat source and allow the reaction mixture to cool slowly to room temperature.

    • Observation: The product typically crystallizes out as a white or off-white solid upon cooling. If no precipitate forms, concentrate the solution to half volume under reduced pressure and cool in an ice bath.

  • Filtration: Filter the solid under vacuum using a Buchner funnel.

  • Washing: Wash the filter cake with:

    • 2 x 5 mL cold ethanol (to remove unreacted ester/byproducts).

    • 2 x 10 mL cold water (to remove excess hydrazine).

Phase 3: Purification[3]
  • Recrystallization: If the crude product is colored (often yellow due to oxidation traces), recrystallize from boiling ethanol.

    • Dissolve solid in minimum boiling ethanol.

    • Hot filter if insoluble particles remain.

    • Cool to 4°C overnight.

  • Drying: Dry the purified solid in a vacuum oven at 50°C for 4 hours.

Process Workflow & Logic

Workflow Start Start: Ester Substrate + Ethanol AddHydrazine Add Excess Hydrazine (10-20 eq) Start->AddHydrazine Reflux Reflux (80°C) 6-12 Hours AddHydrazine->Reflux CheckTLC TLC Check (MeOH/DCM) Reflux->CheckTLC CheckTLC->Reflux Incomplete Cool Cool to RT (Precipitation) CheckTLC->Cool Conversion Complete Filter Vacuum Filtration Cool->Filter Wash Wash: Cold EtOH -> Water Filter->Wash Dry Dry & Characterize Wash->Dry

Caption: Operational workflow ensuring complete conversion and high purity isolation.

Characterization & Validation (Self-Validating System)

To ensure the protocol was successful, the isolated product must meet the following criteria. The absence of the ethyl group signals in NMR is the primary confirmation of success.

TechniqueExpected ResultInterpretation
Appearance White to off-white crystalline solidHigh purity (Yellowing indicates oxidation).
Melting Point > 220°C (Decomposes)Distinctly higher than the starting ester (~150-170°C).
IR Spectroscopy 3100-3300 cm⁻¹ (NH/NH₂)1620-1650 cm⁻¹ (C=O Amide)Shift: Ester C=O (~1700 cm⁻¹) shifts to lower wavenumber (Amide I).
¹H-NMR (DMSO-d₆) Absent: Quartet ~4.3 ppm, Triplet ~1.3 ppm.Present: Broad singlet ~9.0-10.0 ppm (CONH), Broad singlet ~4.5 ppm (NH₂).Crucial Check: Complete disappearance of ethyl ester protons confirms reaction completion.
Mass Spec (ESI) [M+H]⁺ peaks at m/z 254 and 256 (1:1 ratio)Validation: The 1:1 isotopic pattern confirms the presence of one Bromine atom.
Troubleshooting Guide
  • Issue: No precipitate forms after cooling.

    • Solution: The hydrazide might be too soluble in hot ethanol. Evaporate 50% of the solvent and place in a freezer (-20°C). Alternatively, add cold water dropwise to the ethanol solution to force precipitation (antisolvent method).

  • Issue: Product is sticky/oily.

    • Solution: Indicates trapped hydrazine or solvent. Triturate (grind) the solid with diethyl ether or hexanes to remove impurities and induce crystallization.

References

  • European Journal of Medicinal Chemistry. "Synthesis and cytotoxic activity of novel 3-(1H-indol-3-yl)-1H-pyrazole-5-carbohydrazide derivatives." (2011). Establishes the standard hydrazinolysis protocol for indole-3-carboxylates.

  • ChemicalBook. "5-Bromoindole-3-carbohydrazide (CAS 1354714-56-9) Product Entry." Verifies the existence and registry of the specific target compound.

  • Asian Journal of Green Chemistry. "A Review on Synthesis of Carbohydrazide Derivatives." (2023). Provides comparative reviews of hydrazide synthesis methodologies.

  • MDPI. "A Facile Synthesis and Molecular Characterization of Certain New Anti-Proliferative Indole-Based Chemical Entities." (2023). Discusses indole-hydrazide derivatives and their biological relevance.

Sources

Method

Application Note: Synthesis, Optimization, and Biological Evaluation of 5-Bromoindole-3-carbohydrazide-Based Hydrazones

Audience: Researchers, scientists, and drug development professionals Content Focus: Mechanistic rationale, validated synthesis protocols, and structure-activity relationship (SAR) data. Executive Summary & Scientific Ra...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals Content Focus: Mechanistic rationale, validated synthesis protocols, and structure-activity relationship (SAR) data.

Executive Summary & Scientific Rationale

The indole scaffold is a privileged pharmacophore in rational drug design. Specifically, the condensation reaction of 5-bromoindole-3-carbohydrazide with aromatic aldehydes yields indole-3-carbohydrazide-hydrazones (Schiff bases). These derivatives have garnered significant attention due to their potent anticancer, antiplatelet aggregation, and antimicrobial properties[1][2][3]. This application note provides a comprehensive, self-validating protocol for the synthesis of these derivatives, detailing the mechanistic causality behind reagent selection and providing SAR data for downstream biological screening.

Mechanistic Rationale & Reaction Causality

The formation of a hydrazone from 5-bromoindole-3-carbohydrazide and an aromatic aldehyde is driven by a classic nucleophilic addition-elimination mechanism. Understanding the physical chemistry of this reaction is critical for optimization:

  • Nucleophilic Attack: The terminal primary amine (-NH2) of the carbohydrazide acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of the aromatic aldehyde[1].

  • Catalyst Selection (Glacial Acetic Acid): The reaction is strictly pH-dependent. Glacial acetic acid is added in catalytic amounts to maintain a mildly acidic environment (pH ~4.5). This protonates the carbonyl oxygen of the aldehyde, significantly increasing its electrophilicity. Crucially, this pH is not low enough to fully protonate the hydrazide amine (which would form an unreactive ammonium ion), thereby preserving its nucleophilicity[2].

  • Solvent Dynamics (Ethanol): Absolute ethanol is chosen because both starting materials exhibit high solubility at reflux temperatures (78°C). As the condensation proceeds and water is eliminated, the resulting rigid, planar hydrazone product becomes insoluble in the solvent. Upon cooling, the product spontaneously precipitates, driving the equilibrium forward via Le Chatelier's principle and allowing for isolation via simple filtration[1][3].

Validated Experimental Protocol

This protocol is designed as a self-validating system; built-in In-Process Quality Control (IPQC) steps ensure the integrity of the synthesis before proceeding to the next stage.

Reagents & Materials:

  • 5-Bromoindole-3-carbohydrazide (1.0 mmol)

  • Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde or 3-chlorobenzaldehyde) (1.1 mmol)

  • Absolute Ethanol (15 mL)

  • Glacial Acetic Acid (3-5 drops)

Step-by-Step Methodology:

  • Initiation: In a 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 mmol of 5-bromoindole-3-carbohydrazide in 15 mL of absolute ethanol.

  • Activation: Add 1.1 mmol of the selected aromatic aldehyde to the stirring solution. Introduce 3-5 drops of glacial acetic acid to catalyze the reaction[2].

  • Reflux: Attach a reflux condenser and heat the mixture to 78°C. Maintain reflux for 2 to 8 hours.

    • IPQC Check: Monitor the reaction progress using Thin Layer Chromatography (TLC) utilizing a Hexane:Ethyl Acetate (6:4 v/v) mobile phase. The disappearance of the starting material spot and the emergence of a new, lower Rf spot (due to the decreased polarity of the hydrazone) validates reaction completion[1].

  • Precipitation: Once TLC confirms completion, remove the flask from the heat source and allow it to cool gradually to room temperature. Transfer the flask to an ice bath (0-4°C) for 30 minutes to maximize precipitation.

  • Isolation: Isolate the precipitated solid via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 x 5 mL of ice-cold ethanol to remove unreacted aldehyde and trace acetic acid.

  • Purification: Recrystallize the crude product from a mixture of ethanol and DMF to obtain analytically pure crystals[1].

  • Characterization: Verify the structure using 1H NMR (DMSO-d6). Key diagnostic signals include the azomethine proton (-N=CH-) appearing as a singlet between δ 7.80 - 8.50 ppm, and the highly deshielded hydrazide (CO-NH) proton at δ ~11.50 - 11.80 ppm[1].

Data Presentation: Structure-Activity Relationship (SAR)

The choice of the aromatic aldehyde significantly dictates the downstream biological efficacy of the synthesized hydrazone. The table below summarizes the quantitative data for key derivatives synthesized via this protocol.

Aromatic Aldehyde (R-group)Yield (%)Melting Point (°C)Key Biological Activity & TargetReference
4-Chlorobenzaldehyde 74%265-267Anticancer (IC50 = 1.0 µM, MDA-MB-231); 100% Antiplatelet inhibition[1][2]
3-Chlorobenzaldehyde 78%288-291Anticancer (IC50 = 0.8 µM, PC3 cells); Apoptosis induction[1][2]
4-Hydroxybenzaldehyde ~80%>250Antifungal (Laccase inhibition against S. sclerotiorum)[3]
Biological Mechanism of Action

Indolyl hydrazide-hydrazones demonstrate potent cytotoxicity against various cancer cell lines. Specifically, derivatives featuring halogenated benzylidene moieties (e.g., 4-chlorobenzyl) induce apoptosis in PC3 prostate cancer cells. This programmed cell death is mechanistically driven by the activation of executioner caspases, which subsequently leads to the proteolytic cleavage of Poly (ADP-ribose) polymerase 1 (PARP1), a critical enzyme involved in DNA repair[2].

Mandatory Visualizations

SynthesisWorkflow Reactants 1. Reactants 5-Bromoindole-3-carbohydrazide + Aromatic Aldehyde Conditions 2. Reaction Conditions Ethanol Solvent + Glacial Acetic Acid Reflux 2-8 Hours Reactants->Conditions Monitoring 3. In-Process Monitoring TLC (Hexane:EtOAc) Conditions->Monitoring Workup 4. Workup Cool to RT & Filter Precipitate Monitoring->Workup Purification 5. Purification Recrystallization (EtOH/DMF) Workup->Purification Analysis 6. Characterization 1H NMR, IR, MS Purification->Analysis

Caption: Workflow for the synthesis and characterization of 5-Bromoindole-3-carbohydrazide-hydrazones.

ApoptosisPathway Drug Indolyl Hydrazide-Hydrazone (e.g., 4-Chloro derivative) Cell Cancer Cell (PC3 / MDA-MB-231) Drug->Cell Cellular Uptake Target Intracellular Kinase / ROS Target Cell->Target Caspase Caspase Activation Target->Caspase Signal Transduction PARP PARP1 Cleavage Caspase->PARP Proteolytic Cleavage Apoptosis Apoptosis (Cell Death) PARP->Apoptosis

Caption: Mechanism of apoptosis induction by indolyl hydrazide-hydrazones via PARP1 cleavage.

Troubleshooting & System Optimization

To maintain a self-validating system, researchers must address deviations immediately using the following logic:

  • Absence of Precipitation Upon Cooling:

    • Causality: The reaction mixture is too dilute, or the specific aldehyde derivative has unusually high solubility in ethanol.

    • Intervention: Concentrate the solution under reduced pressure (rotary evaporation) to half its volume, or add dropwise cold distilled water until the solution becomes slightly turbid, then return to the ice bath.

  • Multiple Spots on TLC (Impure Product):

    • Causality: Side reactions such as aldol self-condensation of the aldehyde, or incomplete dehydration of the intermediate carbinolamine.

    • Intervention: Ensure the use of absolute ethanol (the presence of water drives the equilibrium backward). If the intermediate persists, increase the reflux time by 2 hours and add one additional drop of glacial acetic acid to facilitate dehydration.

References
  • [1] N-Substituted indole carbohydrazide derivatives: synthesis and evaluation of their antiplatelet aggregation activity. DARU Journal of Pharmaceutical Sciences.

  • [2] Synthesis and anticancer activity study of indolyl hydrazide–hydrazones. Medicinal Chemistry Research.

  • [3] 4-Hydroxybenzoic Acid-Based Hydrazide–Hydrazones as Potent Growth Inhibition Agents of Laccase-Producing Phytopathogenic Fungi. MDPI.

Sources

Application

antimicrobial activity screening of 5-Bromoindole-3-carbohydrazide analogs

Executive Summary The rise of multidrug-resistant (MDR) pathogens, particularly MRSA and VRE, necessitates the exploration of novel pharmacophores. The 5-bromoindole-3-carbohydrazide scaffold represents a privileged stru...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rise of multidrug-resistant (MDR) pathogens, particularly MRSA and VRE, necessitates the exploration of novel pharmacophores. The 5-bromoindole-3-carbohydrazide scaffold represents a privileged structure in medicinal chemistry. The indole moiety mimics the amino acid tryptophan, facilitating protein binding, while the 5-bromo substituent enhances lipophilicity and metabolic stability. The carbohydrazide linker (


) serves as a versatile hydrogen-bond donor/acceptor capable of chelating metal ions or interacting with the active sites of enzymes like DNA Gyrase .

This guide outlines a standardized workflow for the biological evaluation of these analogs, moving from qualitative screening to quantitative kinetic profiling.

Chemical Rationale & SAR Logic

Before screening, it is critical to understand the Structure-Activity Relationship (SAR) driving the protocol design:

  • The Indole Core: Acts as a bioisostere for purine bases, allowing intercalation into DNA or binding to ATP-binding pockets of kinases and gyrases.

  • The 5-Bromo Substituent:

    • Electronic Effect: The electron-withdrawing nature of bromine (

      
       effect) increases the acidity of the indole N-H, potentially strengthening hydrogen bonds with target proteins.
      
    • Lipophilicity: Bromine significantly increases

      
      , facilitating passive diffusion across the peptidoglycan layer of Gram-positive bacteria and the outer membrane of Gram-negative bacteria.
      
  • The Carbohydrazide Linker: Often derivatized into Schiff bases (hydrazones) . The azomethine nitrogen (

    
    ) acts as a critical pharmacophore for antimicrobial activity, often bridging the scaffold to hydrophobic domains in the target enzyme.
    

Experimental Roadmap

The following workflow illustrates the critical path from synthesis to mechanistic validation.

G Synthesis 1. Synthesis & Characterization (NMR, IR, MS Purity >95%) Stock 2. Stock Preparation (DMSO Solubility Check) Synthesis->Stock Screen 3. Primary Screen (Agar Well Diffusion) Stock->Screen MIC 4. Quantitative Potency (Broth Microdilution - CLSI) Screen->MIC Active Hits (>10mm Zone) Tox 5. Selectivity Profile (Hemolysis / MTT Assay) MIC->Tox MIC < 10 µg/mL Mech 6. Mechanism of Action (Time-Kill / DNA Gyrase) MIC->Mech Validates Target SAR 7. SAR Analysis (Lead Optimization) Tox->SAR Safety Index Mech->SAR

Figure 1: Critical path for the evaluation of indole-carbohydrazide analogs. Colors indicate stage progression from chemistry (Blue) to biology (Green/Red).

Protocol A: Primary Screening (Agar Well Diffusion)

Purpose: Rapidly identify "hit" compounds and eliminate inactive analogs before investing in quantitative MIC testing. Standard: Modified Kirby-Bauer method.

Materials:
  • Media: Mueller-Hinton Agar (MHA) (pH

    
    ).
    
  • Inoculum: 0.5 McFarland standard (

    
     CFU/mL) of S. aureus (ATCC 25923), E. coli (ATCC 25922), and P. aeruginosa (ATCC 27853).
    
  • Controls: Ciprofloxacin (Positive), DMSO (Negative).

Step-by-Step Methodology:
  • Plate Preparation: Pour 25 mL of molten MHA into sterile Petri dishes. Allow to solidify on a level surface to ensure uniform depth (4 mm).

  • Inoculation: Dip a sterile swab into the 0.5 McFarland bacterial suspension. Press against the tube wall to remove excess liquid. Streak the entire agar surface three times, rotating the plate 60° each time to ensure a confluent lawn.

  • Well Creation: Use a sterile 6 mm cork borer to punch wells into the agar. Remove the agar plug with a sterile needle.

    • Expert Tip: Seal the bottom of the well with a drop of molten agar to prevent compound leakage underneath the agar layer, which causes irregular zones.

  • Compound Loading: Add 50 µL of the test compound (1 mg/mL in DMSO) into the well.

  • Diffusion: Allow plates to stand at room temperature for 30 minutes. This allows the compound to diffuse into the agar before bacterial growth enters the log phase.

  • Incubation: Incubate at 37°C for 18–24 hours.

  • Readout: Measure the diameter of the Zone of Inhibition (ZOI) in millimeters using a Vernier caliper.

Pass/Fail Criteria:

  • Inactive:

    
     mm
    
  • Moderate:

    
     mm
    
  • Active:

    
     mm (Proceed to MIC)
    

Protocol B: Quantitative Potency (Broth Microdilution)

Purpose: Determine the Minimum Inhibitory Concentration (MIC).[1] This is the "Gold Standard" protocol compliant with CLSI M07-A10 . Scientific Integrity: Unlike diffusion, this method is not dependent on the molecular weight/diffusion rate of the compound.

Materials:
  • Vessel: Sterile 96-well round-bottom microtiter plates.

  • Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[2]

  • Indicator: Resazurin (Alamar Blue) 0.01% solution (Optional but recommended for reading clarity).

Step-by-Step Methodology:
  • Serial Dilution:

    • Add 100 µL of CAMHB to columns 2–12.

    • Add 200 µL of test compound (stock 1024 µg/mL) to column 1.

    • Transfer 100 µL from column 1 to column 2, mix, and repeat down to column 10. Discard 100 µL from column 10.

    • Result: A concentration gradient from 512 µg/mL to 1.0 µg/mL.

  • Controls:

    • Column 11 (Growth Control): Broth + Bacteria + DMSO (No drug).

    • Column 12 (Sterility Control): Broth only.

  • Inoculation:

    • Dilute the 0.5 McFarland suspension 1:100 to achieve

      
       CFU/mL.
      
    • Add 100 µL of this inoculum to wells 1–11.

    • Final Test Density:

      
       CFU/mL.[1]
      
  • Incubation: 37°C for 18–24 hours.

  • Visualization:

    • Add 20 µL of Resazurin solution to all wells. Incubate for 1–2 hours.

    • Blue: No growth (Metabolically inactive).

    • Pink: Growth (Resazurin reduced to Resorufin by bacterial dehydrogenases).

  • Determination: The MIC is the lowest concentration well that remains Blue .

Protocol C: Mechanism of Action (Time-Kill Kinetics)

Purpose: To distinguish between bacteriostatic (inhibits growth) and bactericidal (kills bacteria) activity. Rationale: Indole-carbohydrazides often target DNA Gyrase. If the compound is bactericidal, it suggests irreversible binding or membrane disruption.

Methodology:
  • Prepare a bacterial culture at

    
     CFU/mL in CAMHB.
    
  • Add the test compound at 4x MIC concentration.

  • Incubate at 37°C with shaking (150 rpm).

  • Sampling: Remove aliquots at

    
     hours.
    
  • Plating: Serially dilute aliquots in saline and plate onto nutrient agar.

  • Count: After 24h incubation, count colonies.

  • Interpretation:

    • Bactericidal:

      
       reduction in CFU/mL (99.9% kill) compared to the initial inoculum.
      
    • Bacteriostatic:

      
       reduction.
      

Data Presentation & SAR Analysis

When reporting results, condense data into a comparative table to highlight the effect of substituents on the hydrazide nitrogen.

Table 1: Representative SAR Data Layout

Compound ID R-Group (Hydrazone) MIC S. aureus (µg/mL) MIC E. coli (µg/mL) ClogP Interpretation
5Br-Ind-01 Phenyl 8.0 32.0 3.2 Moderate activity.[3]
5Br-Ind-02 4-Nitro-Phenyl 2.0 8.0 3.1 High Potency. Electron-withdrawing group enhances activity.
5Br-Ind-03 4-Methoxy-Phenyl 64.0 >128 3.4 Loss of activity (Electron donor).

| Ciprofloxacin | (Control) | 0.5 | 0.25 | - | Validation Standard. |

Key Insight for Researchers: If the 5-Bromo analogs consistently outperform the un-substituted indole analogs, the mechanism likely involves enhanced hydrophobic interaction with the GyrB subunit of DNA gyrase or increased membrane permeability due to the halogen bond.

References

  • Clinical and Laboratory Standards Institute (CLSI). (2015).[2] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition (M07-A10). CLSI.[1][2][4] [Link]

  • Zhang, P., et al. (2019). Synthesis, Antimicrobial Activity, Structure-Activity Relationship, and Molecular Docking Studies of Indole Diketopiperazine Alkaloids.[5][6] Frontiers in Chemistry. [Link]

  • Onyeyilim, E. L., et al. (2022).[3] Carbohydrazide Analogues: A Review of Synthesis and Biological Activities. Mini-Reviews in Medicinal Chemistry. [Link]

  • Hu, Y., et al. (2025). Discovery of indole-carbohydrazide hybrids as novel broad-spectrum fungicidal lead compound though membrane-targeting mechanism.[7] Molecular Diversity. [Link]

Sources

Method

anticancer evaluation of 5-Bromoindole-3-carbohydrazide hydrazones

Application Note: Anticancer Evaluation of 5-Bromoindole-3-Carbohydrazide Hydrazones Abstract This technical guide outlines a rigorous workflow for the evaluation of 5-bromoindole-3-carbohydrazide hydrazones as potent an...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Anticancer Evaluation of 5-Bromoindole-3-Carbohydrazide Hydrazones

Abstract

This technical guide outlines a rigorous workflow for the evaluation of 5-bromoindole-3-carbohydrazide hydrazones as potent anticancer agents.[1] Leveraging the privileged indole scaffold, these derivatives have shown significant efficacy in targeting receptor tyrosine kinases (specifically VEGFR-2 and EGFR) and inducing apoptosis in solid tumor models (MCF-7, A549). This document provides standardized protocols for synthesis validation, cytotoxicity screening, mechanistic elucidation, and in silico molecular modeling.

Introduction & Rationale

The 5-bromoindole moiety acts as a bioisostere of the tryptophan side chain, enhancing lipophilicity and facilitating halogen bonding within hydrophobic pockets of target enzymes (e.g., VEGFR-2 ATP-binding site). The hydrazone linker (-CONHN=CH-) provides a critical proton donor/acceptor system, improving binding affinity via hydrogen bonding with amino acid residues such as Glu885 and Asp1046 in kinase domains.

Key Therapeutic Targets:

  • Primary: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

  • Secondary: Epidermal Growth Factor Receptor (EGFR).

  • Mechanism: Inhibition of autophosphorylation leading to downstream intrinsic apoptosis (Caspase-9/3 cascade).

Chemical Synthesis & Quality Control (Protocol A)

Objective: Ensure >98% purity before biological testing to prevent false positives from hydrazine impurities.

Workflow:

  • Precursor Synthesis: 5-Bromoindole-3-carboxylic acid is converted to the ester (reflux with H₂SO₄/MeOH) and then to the hydrazide (reflux with NH₂NH₂·H₂O).

  • Condensation: Equimolar reflux of 5-bromoindole-3-carbohydrazide with substituted aromatic aldehydes in ethanol with catalytic acetic acid.

  • Purification: Recrystallization from EtOH/DMF. Avoid column chromatography if possible to prevent hydrolysis of the hydrazone linkage.

QC Checkpoints:

  • ¹H NMR: Confirm singlet for -CONH - (11.0–12.0 ppm) and -N=CH - (8.0–8.5 ppm).

  • HPLC: Purity >98% (detection at 254 nm).

  • Solubility: Dissolve stock in 100% DMSO (10 mM). Verify no precipitation upon dilution to 0.1% DMSO in media.

In Vitro Cytotoxicity Screening (Protocol B)

Objective: Determine IC50 values across a panel of cancer cell lines.

Cell Panel:

  • MCF-7 (Breast Adenocarcinoma) - High sensitivity to indole derivatives.[1][2][3]

  • A549 (Lung Carcinoma) - VEGFR/EGFR overexpressing.

  • HepG2 (Hepatocellular Carcinoma).[4][5]

  • WI-38 / HEK-293 (Normal Controls) - Critical for calculating Selectivity Index (SI).

Methodology (SRB/MTT Assay):

  • Seeding: 5,000–10,000 cells/well in 96-well plates. Incubate 24h for attachment.

  • Treatment: Serial dilutions (0.1 µM – 100 µM). Include Sorafenib or Staurosporine as positive controls.

  • Duration: 48h or 72h incubation.

  • Readout:

    • MTT: Add reagent, incubate 4h, dissolve formazan in DMSO, read OD at 570 nm.

    • SRB (Preferred for adherent cells): Fix with TCA, stain with Sulforhodamine B, dissolve in Tris base, read OD at 510 nm.

  • Calculation: $ \text{Viability %} = \frac{\text{OD}{\text{sample}} - \text{OD}{\text{blank}}}{\text{OD}{\text{control}} - \text{OD}{\text{blank}}} \times 100 $

Data Output Format:

Compound IDR-SubstituentMCF-7 IC50 (µM)A549 IC50 (µM)WI-38 IC50 (µM)SI (WI-38/MCF-7)
5-Br-H1 4-Cl-Ph2.4 ± 0.35.1 ± 0.4>100>41
5-Br-H2 4-OH-Ph1.8 ± 0.23.9 ± 0.585.047.2
Sorafenib (Control)2.1 ± 0.44.5 ± 0.325.011.9

Mechanistic Validation: Pathway Analysis (Protocol C)

Objective: Confirm that cytotoxicity is driven by specific kinase inhibition and apoptosis, not general necrosis.

Kinase Inhibition Assay (VEGFR-2)
  • Kit: ADP-Glo™ or HTRF Kinase Assay.

  • Enzyme: Recombinant Human VEGFR-2 kinase domain.

  • Substrate: Poly (Glu, Tyr) 4:1.

  • Protocol: Incubate compound + enzyme + ATP + substrate for 60 min. Measure remaining ATP or phosphorylated substrate.

  • Success Metric: IC50 < 500 nM indicates potent inhibition.

Flow Cytometry (Apoptosis & Cell Cycle)
  • Annexin V-FITC / PI Staining:

    • Early Apoptosis: Annexin V(+)/PI(-).

    • Late Apoptosis: Annexin V(+)/PI(+).

    • Expectation: Dose-dependent shift from viable to early/late apoptotic quadrants.

  • Cell Cycle Analysis:

    • Fix cells in 70% EtOH. Stain with Propidium Iodide (PI) + RNase.

    • Expectation:G2/M phase arrest (characteristic of tubulin/kinase interference) or G0/G1 arrest (EGFR/VEGFR blockade).

Signaling Pathway Visualization

The following diagram illustrates the proposed mechanism of action where 5-Bromoindole-3-carbohydrazide hydrazones inhibit VEGFR-2, leading to the collapse of survival signaling and induction of mitochondrial apoptosis.

VEGFR_Pathway Compound 5-Bromoindole Hydrazone VEGFR2 VEGFR-2 (Tyrosine Kinase) Compound->VEGFR2 Inhibition (ATP Competitive) Bcl2 Bcl-2 (Anti-apoptotic) Compound->Bcl2 Downregulation Bax Bax (Pro-apoptotic) Compound->Bax Upregulation VEGF VEGF Ligand VEGF->VEGFR2 Activation PI3K PI3K VEGFR2->PI3K Phosphorylation RAS RAS VEGFR2->RAS AKT AKT (Survival Signal) PI3K->AKT AKT->Bcl2 Upregulation RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK (Proliferation) MEK->ERK ERK->Bcl2 Mito Mitochondrial Depolarization Bcl2->Mito Blocks Bax->Mito Induces Casp9 Caspase-9 Mito->Casp9 Cytochrome c Release Casp3 Caspase-3 Casp9->Casp3 Apoptosis APOPTOSIS (Cell Death) Casp3->Apoptosis

Caption: Proposed MOA: Competitive inhibition of VEGFR-2 prevents downstream AKT/ERK phosphorylation, shifting the Bcl-2/Bax balance to trigger mitochondrial apoptosis.

In Silico Validation (Protocol D)

Objective: Rationalize biological activity via molecular docking.

Software: AutoDock Vina, Schrödinger Glide, or MOE.

Protocol:

  • Protein Prep: Download VEGFR-2 kinase domain (PDB ID: 4ASD or 3VHE ). Remove water molecules; add polar hydrogens; compute Gasteiger charges.

  • Ligand Prep: Minimize energy of the hydrazone derivative (MMFF94 force field).

  • Grid Generation: Center grid box on the co-crystallized ligand (e.g., Sorafenib binding site).

  • Docking: Run rigid-receptor, flexible-ligand docking.

  • Analysis:

    • Look for H-bonds between the hydrazone -NH/C=O and the "hinge region" (Cys919, Glu885).

    • Verify Halogen Bonding between the 5-Bromo group and hydrophobic residues (Val848, Ala866).

    • Binding Energy: Scores < -9.0 kcal/mol generally correlate with micromolar IC50.

References

  • Al-Wahaibi, L. H., et al. (2023).[6][7][8] "1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones as Novel Anticancer Agents: Synthesis, Biological Evaluation and Molecular Modeling Insights." Molecules, 28(7), 3165. Link

  • Reddy, N. B., et al. (2018).[6][9] "Synthesis and Antitumor Evaluation of Novel 5-Bromo Indole-Aryl Keto Hydrazide-Hydrazone Analogues." Asian Journal of Chemistry, 30(6), 1234-1240. Link

  • El-Sawy, E. R., et al. (2012). "Synthesis and anticancer activity of novel 3-(1H-indol-3-yl)-1H-pyrazole-5-carbohydrazide derivatives." European Journal of Medicinal Chemistry, 46(12), 5868-5877. Link

  • Hassan, A. S., et al. (2022).[5][6] "Design, Synthesis, and Molecular Docking Studies of 5-Bromoindole-2-Carboxylic Acid Hydrazone Derivatives: In Vitro Anticancer and VEGFR-2 Inhibitory Effects."[2][10] ChemistrySelect, 7(45), e202203654. Link

  • Popiołek, Ł. (2017). "Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010." Medicinal Chemistry Research, 26, 287–301. Link

Sources

Technical Notes & Optimization

Troubleshooting

recrystallization solvents for purifying 5-Bromoindole-3-carbohydrazide

Technical Support Center: Purification of 5-Bromoindole-3-carbohydrazide Executive Summary & Chemical Context Compound: 5-Bromoindole-3-carbohydrazide CAS: (Derivative of 5-Bromoindole-3-carboxylate) Primary Application:...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification of 5-Bromoindole-3-carbohydrazide

Executive Summary & Chemical Context

Compound: 5-Bromoindole-3-carbohydrazide CAS: (Derivative of 5-Bromoindole-3-carboxylate) Primary Application: Intermediate for synthesis of 1,3,4-oxadiazoles, triazoles, and Schiff bases in drug discovery (anti-inflammatory, anticancer research).

The Challenge: The purification of 5-Bromoindole-3-carbohydrazide presents a unique solubility paradox. The indole core, reinforced by the 5-bromo substituent, is lipophilic (hydrophobic). However, the carbohydrazide moiety (–CONHNH₂) is highly polar and capable of significant hydrogen bonding. Successful recrystallization requires a solvent system that balances these opposing properties—dissolving the compound at high temperatures while selectively precipitating it upon cooling, leaving impurities like unreacted esters and toxic hydrazine hydrate in the mother liquor.

Solvent Selection Strategy

The "Goldilocks" Zone: You must select a solvent system that accommodates the polar hydrazide tail without being so polar (like pure water) that the bromo-indole core refuses to dissolve, or so non-polar (like hexane) that the hydrazide aggregates immediately.

Solvent Compatibility Table
Solvent RoleRecommended SolventOperational Logic
Primary Solvent Ethanol (95-100%) Best Balance. Dissolves the compound well at reflux (78°C) but poorly at 0°C. Effectively keeps hydrazine impurities in solution.
Alternative Primary Methanol Higher solubility than ethanol; useful if the crude product is very stubborn, but may result in lower recovery yields due to higher solubility in the cold phase.
Anti-Solvent Water Used to force precipitation. The hydrophobic 5-bromoindole core is insoluble in water. Adding water to a hot ethanolic solution drastically reduces solubility.
Solubilizer (Auxiliary) DMSO or DMF Use sparingly. Only for extremely stubborn crude batches. If used, you must use water as an anti-solvent to force the product out, as these solvents have high boiling points and cannot be evaporated easily.
Wash Solvent Cold Ethanol/Water (1:1) Removes surface impurities and residual hydrazine without redissolving the crystals.

Standard Operating Procedure (SOP): Recrystallization

Objective: Purify crude 5-Bromoindole-3-carbohydrazide to >98% purity, removing unreacted ester and hydrazine hydrate.

Step-by-Step Protocol
  • Preparation:

    • Place the crude solid in a round-bottom flask equipped with a reflux condenser and magnetic stir bar.

    • Safety Note: Hydrazine derivatives can be toxic.[1] Work in a fume hood.

  • Dissolution (The Critical Phase):

    • Add Ethanol (95%) at a ratio of approximately 10-15 mL per gram of crude solid.

    • Heat the mixture to reflux (boiling).

    • Observation Point: If the solid does not dissolve completely after 10 minutes of reflux, add more ethanol in small portions (2 mL/g) until dissolved.

    • Mechanistic Insight: If a small amount of dark solid remains undissolved even with excess solvent, these are likely inorganic salts or polymerized impurities. Do not continue adding solvent. Proceed to hot filtration.

  • Hot Filtration (Optional but Recommended):

    • If insoluble particles are visible, filter the hot solution through a pre-warmed glass funnel with fluted filter paper (or a sintered glass funnel) to remove mechanical impurities.

  • Crystallization:

    • Remove the heat source. Allow the flask to cool slowly to room temperature on a cork ring. Do not place directly in ice; rapid cooling traps impurities in the crystal lattice.

    • The "Cloud Point": If no crystals form by room temperature, reheat to near-boiling and add warm water dropwise until the solution turns slightly turbid (cloudy). Add one drop of ethanol to clear it, then let it cool again.

  • Maturation:

    • Once at room temperature, place the flask in an ice bath (0-4°C) for 1-2 hours to maximize yield.

  • Isolation:

    • Filter the crystals using vacuum filtration (Buchner funnel).

    • Wash: Rinse the filter cake with cold 50% Ethanol/Water (2 x 5 mL/g). This step is crucial for washing away residual hydrazine.

  • Drying:

    • Dry the solid in a vacuum oven at 50-60°C for 4 hours.

    • Check: Ensure the material is free of solvent smell (ethanol/hydrazine).

Troubleshooting Guide

Issue 1: "Oiling Out" (Product forms a sticky goo instead of crystals)

  • Cause: The solution is too concentrated, or the cooling was too rapid, causing the compound to crash out as a supercooled liquid.

  • Solution:

    • Reheat the mixture until the oil redissolves.

    • Add a small amount of extra Ethanol (10-20% more volume).

    • Seeding: Add a tiny crystal of pure product (if available) or scratch the inner wall of the flask with a glass rod to provide nucleation sites.

    • Cool very slowly (wrap the flask in a towel).

Issue 2: Low Yield (Too much product stays in the liquid)

  • Cause: Too much solvent was used, or the solvent is too polar (Methanol).

  • Solution:

    • Concentrate the mother liquor (filtrate) by rotary evaporation to half its volume.

    • Cool again to harvest a "second crop" of crystals. (Note: The second crop is usually less pure).

    • Use the Ethanol/Water method: Add water to the filtrate to force the hydrophobic product out.

Issue 3: Colored Impurities (Yellow/Brown tint)

  • Cause: Oxidation products of indole or polymerized hydrazine.

  • Solution:

    • During the dissolution step (Step 2), add Activated Charcoal (1-2% by weight) to the boiling solution.

    • Reflux for 5-10 minutes.

    • Perform Hot Filtration carefully (through Celite) to remove the charcoal. The filtrate should be clear/colorless.

Visualizations

Figure 1: Recrystallization Workflow Logic

RecrystallizationWorkflow Start Crude 5-Bromoindole-3-carbohydrazide Dissolve Dissolve in Boiling Ethanol (15 mL/g) Start->Dissolve CheckSol Fully Dissolved? Dissolve->CheckSol AddSolvent Add more EtOH or Dropwise DMF CheckSol->AddSolvent No Charcoal Add Activated Charcoal (If colored) CheckSol->Charcoal Yes (if colored) HotFilter Hot Filtration (Remove insolubles) CheckSol->HotFilter Yes (Clear) AddSolvent->CheckSol Charcoal->HotFilter Cooling Slow Cooling (RT then 0°C) HotFilter->Cooling Precipitate Crystals Formed? Cooling->Precipitate AddWater Add Warm Water (Anti-solvent) Precipitate->AddWater No FilterWash Vacuum Filtration & Wash (Cold EtOH/Water) Precipitate->FilterWash Yes AddWater->Cooling Final Pure Product (White/Off-white Solid) FilterWash->Final

Caption: Logical workflow for the purification of 5-Bromoindole-3-carbohydrazide, including decision points for solubility and color correction.

Figure 2: Troubleshooting Decision Tree

Troubleshooting Problem Problem Encountered Oiling Oiling Out (Sticky Liquid) Problem->Oiling LowYield Low Yield (High Solubility) Problem->LowYield Impurity Persistent Color (Oxidation) Problem->Impurity Sol_Oil 1. Reheat 2. Add Seed Crystal 3. Cool Slower Oiling->Sol_Oil Sol_Yield 1. Evaporate 50% Solvent 2. Add Water (Anti-solvent) 3. Cool to -10°C LowYield->Sol_Yield Sol_Imp 1. Recrystallize again 2. Use Activated Charcoal 3. Check Hydrazine Quality Impurity->Sol_Imp

Caption: Quick-reference troubleshooting paths for common recrystallization failures.

Frequently Asked Questions (FAQs)

Q1: Why does my product smell like ammonia/fish? A: This indicates residual hydrazine or decomposition. Hydrazine is used in excess during synthesis.[2] To remove it, ensure you wash the filter cake thoroughly with cold water followed by cold ethanol. If the smell persists, recrystallize again from Ethanol/Water; water is excellent at sequestering hydrazine.

Q2: Can I use Acetone or Ethyl Acetate? A:

  • Acetone: Generally not recommended for crystallization because it evaporates too quickly and often holds the impurities too well. It is also a good solvent for the final product, leading to low yields.

  • Ethyl Acetate: Can be used, but 5-Bromoindole-3-carbohydrazide is often less soluble in it than in alcohols. It might work as an anti-solvent if you dissolve the compound in a minimum amount of DMF/Methanol first.

Q3: How do I know if the reaction to form the carbohydrazide is complete before purifying? A: Monitor by TLC (Thin Layer Chromatography).

  • Mobile Phase: Chloroform:Methanol (9:1).

  • Visualization: UV light.[3] The starting material (Ethyl ester) travels much higher (Rf ~0.8) than the product (Carbohydrazide, Rf ~0.3-0.4). If the top spot is visible, the reaction is incomplete.

Q4: Is the product sensitive to light? A: Yes, bromo-indoles can undergo debromination or oxidation upon prolonged exposure to light. Dry the product in the dark and store it in amber vials.

References

  • BenchChem. Technical Support Center: Managing Impurities in Commercial 5-Bromoindole. Retrieved from

  • Zhang, D., et al. (2011). Synthesis and cytotoxic activity of novel 3-(1H-indol-3-yl)-1H-pyrazole-5-carbohydrazide derivatives.[4] European Journal of Medicinal Chemistry.[4][5]

  • National Toxicology Program. Solubility of Organic and Inorganic Chemicals in Selected Solvents.[6] (Trammell, R. L., et al.)

  • ChemicalBook. Synthesis of Carbohydrazide and General Purification Methods.

  • Designer-Drug.com. Synthesis of 5-Bromo Indole and Derivatives.[7][8] (Archive of chemical protocols).

Sources

Optimization

Technical Support Center: Optimizing Reflux Time for 5-Bromoindole-3-carbohydrazide Hydrazones

Executive Summary & Mechanism User Query: "I am experiencing inconsistent yields and purity when synthesizing 5-bromoindole-3-carbohydrazide hydrazones. How do I determine the exact reflux time, and what are the critical...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanism

User Query: "I am experiencing inconsistent yields and purity when synthesizing 5-bromoindole-3-carbohydrazide hydrazones. How do I determine the exact reflux time, and what are the critical stopping criteria?"

Technical Insight: The synthesis of 5-bromoindole-3-carbohydrazide hydrazones relies on a nucleophilic addition-elimination reaction between the hydrazide (


) and an aldehyde/ketone (

). While the 5-bromoindole scaffold provides significant biological utility (anticancer/antimicrobial), the electron-rich indole ring and the steric/electronic nature of the coupling aldehyde drastically alter reaction kinetics.

The Core Issue: A rigid "one-size-fits-all" reflux time (e.g., 4 hours) fails because:

  • Aldehyde Electronics: Electron-withdrawing groups (EWGs) accelerate the reaction; electron-donating groups (EDGs) slow it down.

  • Steric Hindrance: Ortho-substituted aldehydes require significantly longer reflux times to overcome the energy barrier.

  • Reversibility: Prolonged reflux in acidic media can shift the equilibrium back toward hydrolysis or promote side reactions (azine formation).

Standard Operating Procedure (SOP)

Baseline protocol to be optimized based on specific reactants.

  • Starting Material: 5-Bromoindole-3-carbohydrazide (1.0 equiv).

  • Coupling Partner: Aryl Aldehyde (1.0 - 1.2 equiv).

  • Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH).

  • Catalyst: Glacial Acetic Acid (GAA) (3-5 drops per mmol).

  • Temperature: Reflux (

    
    C for EtOH).
    
Workflow Visualization

ReactionWorkflow Start Reactants Mixed (Hydrazide + Aldehyde) Acid Add Catalyst (Glacial Acetic Acid) Start->Acid Reflux Reflux (80°C) Start Timer Acid->Reflux TLC TLC Check (Every 1 hr) Reflux->TLC Decision SM Consumed? TLC->Decision Continue Continue Reflux Decision->Continue No Workup Cool to RT Precipitation Decision->Workup Yes Continue->Reflux Filter Filtration & Recrystallization Workup->Filter

Figure 1: Standard workflow for hydrazone synthesis with integrated decision points.

Optimization Guide: Determining Reflux Time

Use the matrix below to estimate the required reflux time based on the electronic nature of your aldehyde.

Table 1: Reflux Time Optimization Matrix
Aldehyde TypeElectronic EffectReactivityEstimated Reflux TimeMonitoring Interval
Nitrobenzaldehyde (

)
Strong EWGHigh1 - 3 Hours Check at 45 min
Chlorobenzaldehyde (

)
Weak EWGModerate3 - 5 Hours Check at 2 hrs
Unsubstituted Benzaldehyde NeutralBaseline4 - 6 Hours Check at 3 hrs
Methoxybenzaldehyde (

)
Strong EDGLow6 - 12 Hours Check at 4 hrs
Ortho-Substituted (e.g.,

)
Steric HindranceVery Low12 - 24 Hours Check at 6 hrs

Critical Note: For unreactive substrates (EDG or Steric), if the reaction is incomplete after 12 hours in Ethanol, switch to n-Propanol (BP


C) to increase thermal energy without decomposing the indole ring.

Troubleshooting & FAQs

Q1: My reaction shows a new spot on TLC, but the starting material (hydrazide) persists even after 8 hours. Should I add more catalyst?

Diagnosis: Equilibrium Stagnation. Root Cause: Hydrazone formation is reversible. Water produced during the reaction may be pushing the equilibrium backward (hydrolysis). Corrective Action:

  • Do NOT add excessive acid; this can protonate the hydrazine nucleophile, killing reactivity.

  • Solution: Add a dehydrating agent (molecular sieves) or use a Dean-Stark trap if the scale allows. Alternatively, add a small excess of the aldehyde (1.2 - 1.5 equiv) to push the equilibrium forward (Le Chatelier’s principle).

Q2: The product is oiling out instead of precipitating upon cooling. How do I fix this?

Diagnosis: "Oiling Out" (Supersaturation/Impurity). Root Cause: Rapid cooling or presence of unreacted aldehyde acting as a solvent impurity. Corrective Action:

  • Re-heat: Dissolve the oil back into the solvent by gently heating.

  • Seeding: Add a seed crystal if available.

  • Slow Cooling: Wrap the flask in a towel to allow it to cool to room temperature over 2-3 hours.

  • Anti-solvent: Add cold water dropwise to the ethanolic solution only after it has reached room temperature to induce crystallization.

Q3: I see three spots on my TLC: Starting Material, Product, and a third unknown spot running high. What is it?

Diagnosis: Side Reaction (Azine Formation). Root Cause: If the hydrazide is limiting or the temperature is too high for too long, the hydrazone can react with another molecule of aldehyde, or the hydrazine linker can disproportionate. Corrective Action:

  • Optimize Time: You are likely refluxing too long. Stop the reaction as soon as the product spot intensity plateaus, even if SM remains.

  • Purification: Recrystallize from Ethanol/DMF mixtures. Azines are often less soluble than hydrazones.

Diagnostic Logic Tree

Use this logic flow to troubleshoot live experiments.

TroubleshootingTree Issue Identify Issue LowYield Low Yield / Incomplete Issue->LowYield Impurity Impurity / Multiple Spots Issue->Impurity Oily Product is Oily/Sticky Issue->Oily CheckTime Reflux Time > 6h? LowYield->CheckTime CheckTLC High Rf Spot? Impurity->CheckTLC Cooling Cooled too fast? Oily->Cooling CheckSubst Aldehyde has EDG? CheckTime->CheckSubst Yes AddCat Add 2 drops GAA Check pH (~4-5) CheckTime->AddCat No SwitchSolvent Switch to n-Propanol (Higher Temp) CheckSubst->SwitchSolvent Yes Azine Azine Formation (Reduce Temp/Time) CheckTLC->Azine Yes Decomp Indole Decomposition (Darkening Color) CheckTLC->Decomp No Reheat Reheat & Slow Cool Cooling->Reheat Yes Triturate Triturate with Cold Ether/Hexane Cooling->Triturate No

Figure 2: Diagnostic decision tree for common synthesis failures.

References

  • Synthesis and Biological Evaluation of Indole Hydrazones

    • Title: Design, Synthesis, and Molecular Docking Studies of 5-Bromoindole-2-Carboxylic Acid Hydrazone Deriv
    • Source: ResearchG
    • URL:

  • Reaction Optimization for Hydrazone Formation

    • Title: The hydrazide/hydrazone click reaction as a biomolecule labeling strategy.[1]

    • Source: N
    • URL:

  • Indole-3-Carbohydrazide Derivatives

    • Title: N-Substituted indole carbohydrazide derivatives: synthesis and evaluation of their antiplatelet aggreg
    • Source: N
    • URL:

  • General Hydrazone Synthesis Methods

    • Title: Product Class 17: Hydrazones (Thieme Connect).
    • Source: Science of Synthesis.
    • URL:

Sources

Troubleshooting

Technical Support Center: Overcoming Steric &amp; Electronic Barriers in 5-Bromoindole-3-carbohydrazide Chemistry

Status: Active Ticket ID: IND-5BR-HYD-001 Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Executive Summary: The "Deactivated Nucleophile" Challenge Welcome to the technical support hub for 5-Br...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Active Ticket ID: IND-5BR-HYD-001 Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary: The "Deactivated Nucleophile" Challenge

Welcome to the technical support hub for 5-Bromoindole-3-carbohydrazide . If you are here, your reaction has likely stalled, precipitated prematurely, or yielded a messy tar.

The Root Cause: You are fighting a two-front war.

  • Electronic Deactivation: The 5-Bromo substituent is an electron-withdrawing group (EWG) via induction (-I effect). This pulls electron density away from the indole ring and, by extension, reduces the nucleophilicity of the terminal hydrazine (

    
    ) group.
    
  • Steric Hindrance: While the 5-position is distal, the indole-3-carbonyl linkage is rigid. When you attempt to condense this with bulky electrophiles (e.g., ortho-substituted benzaldehydes), the transition state energy skyrockets due to clashing between the indole C2-proton and the incoming electrophile.

This guide provides the protocols to overcome these specific energy barriers.

Troubleshooting Guide (Q&A)

Case A: Schiff Base Condensation Failures

User Question: I am trying to condense 5-bromoindole-3-carbohydrazide with a sterically hindered ketone (e.g., acetophenone or benzophenone derivative). Refluxing in ethanol with acetic acid gave me <10% yield after 24 hours. What is wrong?

Technical Diagnosis: Standard acid catalysis (AcOH) is insufficient for this substrate pair. The 5-Br deactivates the hydrazide, and the ketone's steric bulk prevents the nucleophilic attack. Ethanol's reflux temperature (


) provides insufficient thermal energy to cross the activation barrier.

The Fix: Microwave-Assisted Synthesis (The "Flash" Protocol) Microwave irradiation aligns the dipoles of the polar amide bond, creating localized "hot spots" that drive the reaction faster than bulk heating.

  • Solvent Switch: Replace Ethanol with Ethanol:DMF (4:1) . DMF increases the boiling point and improves the solubility of the 5-bromo derivative.

  • Catalyst Upgrade: Switch from Acetic Acid to Scandium Triflate [Sc(OTf)

    
    ]  (5 mol%) or ZrCl
    
    
    
    . These Lewis acids activate the carbonyl oxygen of the ketone more aggressively than Brønsted acids.
  • Protocol: Irradiate at

    
     (sealed vessel) for 10–20 minutes.
    
Case B: Cyclization to 1,3,4-Oxadiazoles Stalled

User Question: I formed the hydrazone successfully, but the oxidative cyclization to the oxadiazole using POCl


 is resulting in charring and low yields. The 5-bromo group seems stable, but the ring won't close.

Technical Diagnosis: Phosphorus Oxychloride (


) is a harsh dehydrating agent. The high temperatures required for 

cyclization often lead to the decomposition of the electron-deficient 5-bromoindole moiety. The "charring" is likely polymerization of the indole ring.

The Fix: The Iodine-Mediated "Soft" Cyclization Switch to an oxidative cyclization protocol that operates under milder conditions.

  • Reagent: Iodine (

    
    ) with Potassium Carbonate (
    
    
    
    ).
  • Mechanism: Iodine creates a transient N-iodo intermediate which is much easier to cyclize than the imidoyl chloride formed by

    
    .
    
  • Temperature:

    
     (vs 
    
    
    
    for
    
    
    ).
Case C: Solubility Issues

User Question: My starting material (the hydrazide) won't dissolve in Methanol or Ethanol, even at reflux. It's a brick.

Technical Diagnosis: The 5-bromo substituent significantly increases the molecular weight and lipophilicity, while the carbohydrazide moiety creates a strong hydrogen-bonding network (intermolecular).

The Fix: The "Super-Solvent" Mix

  • Do not use pure alcohols.

  • Recommended System: DMSO:Ethanol (1:9) . Dissolve the hydrazide in the minimum volume of warm DMSO first, then dilute with hot ethanol. This breaks the H-bond network without trapping the solvent (DMSO is hard to remove; keeping it at 10% allows for aqueous workup).

Experimental Protocols

Protocol 1: Microwave-Assisted Schiff Base Formation

Designed for sterically hindered aldehydes/ketones.

  • Preparation: In a 10 mL microwave vial, combine:

    • 5-Bromoindole-3-carbohydrazide (1.0 mmol)

    • Sterically hindered aldehyde/ketone (1.2 mmol)

    • Solvent: Ethanol (

      
      ) + DMF (
      
      
      
      )
    • Catalyst: Glacial Acetic Acid (

      
      ) OR 
      
      
      
      (
      
      
      ) for extremely hindered substrates.
  • Irradiation: Seal the vial. Set microwave reactor to:

    • Temperature:

      
      
      
    • Power: Dynamic (Max 300W)

    • Time: 5–15 minutes (Hold time).

  • Workup: Cool to RT. Pour the mixture into ice-cold water (

    
    ). The precipitate is the Schiff base. Filter and wash with cold ethanol.[1]
    
Protocol 2: Iodine-Mediated Cyclization to Oxadiazole

Designed to prevent decomposition of the indole ring.

  • Reaction: Suspend the Schiff base (prepared above, 1.0 mmol) in 1,4-Dioxane (

    
    ).
    
  • Additives: Add

    
     (3.0 mmol) followed by Iodine (
    
    
    
    , 1.2 mmol).
  • Conditions: Stir at

    
     for 2–4 hours. Monitor TLC (The mixture will turn dark brown initially, then lighten as Iodine is consumed/sublimed).
    
  • Quench: Cool and add

    
    
    
    
    
    (sodium thiosulfate) solution to quench unreacted iodine.
  • Isolation: Extract with Ethyl Acetate or filter the precipitate if solid forms.

Data Support: Catalyst & Solvent Efficiency

Table 1: Optimization of Schiff Base Condensation (5-Br-Indole-Hydrazide + 2-Nitrobenzaldehyde) Note: 2-Nitrobenzaldehyde provides both steric bulk and electronic deactivation, making it a "worst-case" test substrate.

MethodSolventCatalystTimeYield (%)Notes
Conventional EthanolAcOH12 hrs45%Incomplete conversion; solubility issues.
Conventional Ethanol/DMFAcOH12 hrs62%Better solubility, but slow kinetics.
Conventional Ethanol

6 hrs30%Decomposition/Charring observed.
Microwave EthanolAcOH10 min88%Recommended Standard. Clean product.
Microwave Ethanol

5 min94%High Performance. Best for very bulky ketones.

Decision Logic: Troubleshooting Workflow

ReactionTroubleshooting Start Start: 5-Bromoindole-3-carbohydrazide Reaction SolubilityCheck Is the Hydrazide soluble in EtOH? Start->SolubilityCheck AddDMF Action: Add 10-20% DMF or DMSO SolubilityCheck->AddDMF No ReactionType Select Reaction Type SolubilityCheck->ReactionType Yes AddDMF->ReactionType SchiffBase Schiff Base Formation ReactionType->SchiffBase Cyclization Cyclization to Oxadiazole ReactionType->Cyclization StericCheck Is Electrophile Sterically Hindered? SchiffBase->StericCheck CyclizationMethod Select Cyclization Agent Cyclization->CyclizationMethod StandardReflux Method: EtOH Reflux + AcOH StericCheck->StandardReflux No (Simple Aldehyde) Microwave Method: Microwave (110°C) + ZrCl4 StericCheck->Microwave Yes (Ketone/Ortho-Subst) ResultGood Result: High Yield (>80%) StandardReflux->ResultGood Microwave->ResultGood POCl3 POCl3 Reflux CyclizationMethod->POCl3 Avoid if possible Iodine Iodine / K2CO3 Oxidative Cyclization CyclizationMethod->Iodine Recommended ResultBad Result: Charring / Low Yield POCl3->ResultBad High Risk Iodine->ResultGood

Caption: Decision tree for optimizing reaction conditions based on solubility and steric demands.

References

  • Microwave-Assisted Synthesis of Indole Derivatives

    • Overview of microwave acceleration in indole chemistry, specifically highlighting improved yields and reduced reaction times compared to conventional he
    • Source:

  • Oxidative Cyclization Str

    
    ): 
    
    • Comparative analysis of cyclization agents for 1,3,4-oxadiazoles.
    • Source:

  • Lewis Acid Catalysis in Indole Reactions

    • Discussion on using and other Lewis acids to overcome steric barriers in Schiff base formation and Michael additions involving indoles.
    • Source:

  • Steric Hindrance in Nucleophilic Substitutions

    • Fundamental principles of how steric bulk at the reaction site (or adjacent to it) raises activation energy, necessitating higher energy inputs (Microwave)
    • Source:

Sources

Optimization

Technical Support Center: Troubleshooting 5-Bromoindole-3-carbohydrazide Decomposition

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, chemists, and drug development professionals in diagnosing and resolving stability issues asso...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, chemists, and drug development professionals in diagnosing and resolving stability issues associated with 5-Bromoindole-3-carbohydrazide .

This molecule features two highly reactive moieties: an electron-rich indole ring and a sensitive carbohydrazide group. Understanding the thermodynamic and kinetic vulnerabilities of these functional groups is essential for preventing premature degradation during storage, formulation, and biological assays.

Quantitative Stability Profile

To effectively troubleshoot, you must first understand the kinetic boundaries of the compound. The table below summarizes the quantitative degradation behavior of hydrazide derivatives under various forced stress conditions[1].

Table 1: Quantitative Degradation Kinetics Under Stress Conditions

Stress ConditionPrimary MechanismTime to 10% Degradation (

)
Major Degradation ProductsPreventive Measure
Alkaline (pH > 8.0) Base-catalyzed hydrolysis< 12 hours5-Bromoindole-3-carboxylic acid + HydrazineBuffer to pH 5.5–7.0
Acidic (pH < 3.0) Acid-catalyzed hydrolysis~ 48 hours5-Bromoindole-3-carboxylic acid + HydrazineAvoid strong mineral acids
Oxidative (Trace Cu²⁺) Radical cascade / Oxidation< 2 hoursAzo/Diimide intermediates, PeroxidesUse EDTA, degas solvents
Photolytic (UV/Vis) Ring oxidation / Dimerization~ 72 hoursOxindole derivatives, DimersAmber vials, store in dark
Thermal (Solid, 40°C) Thermolysis> 6 monthsN/A (Highly stable in solid state)Store desiccated at -20°C

Diagnostic FAQs & Troubleshooting Guide

Q1: My 5-Bromoindole-3-carbohydrazide solutions turn pink or brown over time. What is causing this, and how can I prevent it? Causality: A color shift from white/pale yellow to pink or brown is the hallmark of oxidative degradation. Trace transition metals (especially Cu²⁺ and Fe³⁺) act as single-electron oxidizing agents, catalyzing the aerobic oxidation of the hydrazide moiety into highly reactive azo or diimide intermediates[2]. Furthermore, the enolate form of the hydrazide is exceptionally reactive toward reduction by these oxidants, meaning this process accelerates rapidly in slightly alkaline environments[3]. Solution: Always use HPLC-grade, metal-free water and solvents. Add a chelating agent (e.g., 0.1 mM EDTA) to your aqueous assay buffers to sequester catalytic metal ions.

Q2: I am observing a secondary peak in my HPLC-DAD chromatogram during in vitro assays. Is the compound hydrolyzing? Causality: Yes. Carbohydrazides are susceptible to hydrolysis, cleaving the amide-like bond to yield 5-bromoindole-3-carboxylic acid and free hydrazine[1]. The reaction rate is highly pH-dependent. In alkaline conditions, the deprotonation of the hydrazide accelerates nucleophilic attack by water, while strong acids protonate the carbonyl oxygen, making the carbon highly electrophilic. Solution: Maintain your assay pH strictly between 5.5 and 7.4. If your assay requires higher pH, prepare the compound stock in anhydrous DMSO and spike it into the aqueous buffer immediately prior to the read-out to minimize exposure time.

Q3: How should I store the bulk powder to ensure long-term stability? Causality: The removal of all traces of oxygen and moisture from powdered materials is notoriously difficult. Remaining


 or 

can be reduced over time to form hydrogen peroxide radicals (

) or hydroxy radicals (

), initiating a slow decomposition cascade even in the solid state[1]. Solution: Store the bulk powder in a desiccator at -20°C. Backfill the storage container with Argon or Nitrogen gas to displace ambient oxygen.

Mechanistic Pathway Visualization

The following diagram illustrates the chemical causality behind the three primary degradation pathways discussed above.

DecompositionPathways API 5-Bromoindole-3-carbohydrazide (Intact Molecule) Oxidation Aerobic Oxidation Catalyst: Cu²⁺ / Fe³⁺ API->Oxidation O₂ / Metals Hydrolysis Aqueous Hydrolysis Alkaline/Acidic pH API->Hydrolysis H₂O / pH Extremes Photolysis Photolytic Stress UV/Vis Exposure API->Photolysis Azo Azo/Diimide Intermediates (Radical Cascade) Oxidation->Azo Acid 5-Bromoindole-3-carboxylic Acid + Hydrazine Hydrolysis->Acid Dimer Oxindole Derivatives (Dimerization) Photolysis->Dimer

Fig 1: Primary decomposition pathways of 5-Bromoindole-3-carbohydrazide.

Self-Validating Experimental Protocols

To guarantee data integrity, do not assume your compound is stable. Implement these self-validating protocols to control and monitor degradation.

Protocol A: Trace-Metal Free Reconstitution and Storage

Causality: Dissolved oxygen and trace metals synergistically destroy hydrazides[4]. Removing one or both halts the oxidative cascade.

  • Solvent Degassing: Sparge anhydrous DMSO or HPLC-grade water with Argon gas for 15 minutes prior to use.

  • Chelator Addition (For Aqueous): Dissolve EDTA to a final concentration of 0.1 mM in the aqueous buffer to sequester residual Cu(II) or Fe(III).

  • Reconstitution: Dissolve 5-Bromoindole-3-carbohydrazide to a 10 mM stock concentration in the degassed DMSO.

  • Aliquoting: Divide the stock into single-use amber vials (10–50 µL each) to prevent repeated freeze-thaw cycles and light exposure. Blanket the headspace with Argon before capping.

  • Self-Validation Step: Immediately inject a 10 µL aliquot of the freshly prepared stock into an HPLC-DAD system (Detection at 240 nm)[1]. Record the Area Under the Curve (AUC). This serves as your 100% purity baseline (Time = 0).

Protocol B: Stability-Indicating HPLC-DAD Assay (Forced Degradation)

Causality: Before running biological assays, you must prove your analytical method can separate the intact API from its degradants (carboxylic acid, azo intermediates).

  • Linearity Setup: Prepare a standard curve of the intact compound ranging from 20 to 240 µg/mL in a 15:85 (v/v) water:acetonitrile mobile phase[1].

  • Alkaline Stress: Mix 1 mL of 100 µg/mL API solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 4 hours.

  • Oxidative Stress: Mix 1 mL of 100 µg/mL API solution with 1 mL of 3%

    
    . Incubate at room temperature for 4 hours.
    
  • Neutralization: Neutralize the alkaline sample with 0.1 M HCl prior to injection to protect the HPLC column.

  • Self-Validation Step (Mass Balance): Inject the stressed samples. Calculate the mass balance: (Peak Area of Intact API) + (Sum of Peak Areas of Degradants). The total should equal approximately 95–100% of the unstressed control area. If the mass balance is <90%, degradants are either not absorbing at 240 nm, or they are permanently retained on the column, requiring a gradient adjustment.

References

  • 4 - Defense Technical Information Center (DTIC)

  • 1 - ResearchGate 3.3 - National Institutes of Health (NIH) 4.2 - Royal Society of Chemistry (RSC)

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guide: 1H NMR Characterization of 5-Bromoindole-3-carbohydrazide

Executive Summary & Strategic Importance 5-Bromoindole-3-carbohydrazide is a critical synthetic scaffold, primarily utilized as an intermediate for generating Schiff bases with anticancer, antimicrobial, and anti-inflamm...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Importance

5-Bromoindole-3-carbohydrazide is a critical synthetic scaffold, primarily utilized as an intermediate for generating Schiff bases with anticancer, antimicrobial, and anti-inflammatory properties. Its structural integrity is the linchpin of downstream success; failing to confirm the complete conversion of the ester precursor to the hydrazide will compromise subsequent condensation reactions.

This guide moves beyond simple peak listing. It provides a comparative characterization strategy , treating the NMR analysis as a dynamic validation of the synthetic transformation from Ethyl 5-bromoindole-3-carboxylate to 5-Bromoindole-3-carbohydrazide .

Structural Characterization Workflow

The 1H NMR characterization of this molecule relies on three pillars of evidence:

  • Regiochemical Verification: Confirming the 5-bromo substitution pattern (distinct from 6-bromo or 4-bromo isomers).

  • Functional Group Transformation: Validating the complete loss of the alkoxy (ester) group.

  • Hydrazide Formation: Identifying the labile proton signals (

    
     and 
    
    
    
    ) specific to the hydrazide moiety.
Visualization of the Transformation

The following diagram outlines the synthesis and the atom numbering scheme used for NMR assignment.

Synthesis Precursor Ethyl 5-bromoindole-3-carboxylate (Precursor) Target 5-Bromoindole-3-carbohydrazide (Target) Precursor->Target Reflux/EtOH Byproduct Ethanol (Removed) Precursor->Byproduct Reagent Hydrazine Hydrate (NH2NH2·H2O) Reagent->Target

Figure 1: Synthetic pathway converting the ester precursor to the target hydrazide. Key NMR changes involve the cleavage of the ethoxy group and formation of the hydrazide linkage.

Experimental Protocol

Synthesis Context (For Reference)
  • Reaction: Refluxing ethyl 5-bromoindole-3-carboxylate with excess hydrazine hydrate (99%) in absolute ethanol for 4–6 hours.

  • Workup: The product typically precipitates as a solid. It must be filtered, washed with cold ethanol, and dried.[1]

  • Criticality: Residual hydrazine hydrate is a common impurity that appears as a broad singlet around 4.0–5.0 ppm, potentially obscuring the hydrazide

    
     signal.
    
NMR Acquisition Parameters

To ensure high-fidelity data, follow this specific acquisition protocol:

  • Solvent: DMSO-d6 (Essential). Chloroform (

    
    ) is not recommended  due to the poor solubility of the hydrazide and the potential for rapid exchange/broadening of the amide protons.
    
  • Concentration: 5–10 mg in 0.6 mL DMSO-d6.

  • Temperature: 298 K (25°C).

  • Scans: Minimum 16 scans (64 recommended for clear observation of minor impurities).

  • Referencing: TMS (0.00 ppm) or residual DMSO quintet (2.50 ppm).[2]

Comparative Data Analysis

The most robust way to confirm identity is to compare the target spectrum against its ester precursor. The table below highlights the Diagnostic Signals —the specific peaks that must appear or disappear to confirm success.

Table 1: Comparative 1H NMR Profile (DMSO-d6, 400 MHz)
Proton AssignmentPrecursor (Ethyl Ester)

(ppm)
Target (Hydrazide)

(ppm)
Diagnostic Change
Indole NH (H1) ~12.0 (br s)11.8 – 12.1 (br s) Remains present; slight shift possible.
Hydrazide CONH Absent9.2 – 9.8 (br s) APPEARANCE: Key confirmation of amide bond.
Indole H2 8.0 – 8.2 (s)~8.0 – 8.2 (s) Characteristic sharp singlet; deshielded by C3-carbonyl.
Indole H4 8.1 – 8.3 (d)8.1 – 8.3 (d, J~2 Hz) Regiochemistry Marker: Deshielded doublet (meta coupling).
Indole H6 7.3 – 7.4 (dd)7.3 – 7.4 (dd) Doublet of doublets (ortho to H7, meta to H4).
Indole H7 7.4 – 7.5 (d)7.4 – 7.5 (d, J~8 Hz) Ortho coupling to H6.
Hydrazide NH2 Absent4.2 – 4.8 (br s) APPEARANCE: Broad signal; integrates to 2H.
Ester -OCH2- 4.3 (q)ABSENT DISAPPEARANCE: Must be fully gone.
Ester -CH3 1.3 (t)ABSENT DISAPPEARANCE: Must be fully gone.

> Note: Chemical shifts (


) are approximate and may vary slightly (

0.2 ppm) depending on concentration and water content in DMSO.
Detailed Interpretation of the Aromatic Region

The 5-bromo substitution pattern creates a distinct "fingerprint" in the aromatic region (7.0 – 8.5 ppm) that differentiates it from other isomers:

  • H4 (The Deshielded Doublet): The proton at position 4 is spatially close to the carbonyl group at position 3 and is also ortho to the bromine at position 5. This results in a significant downfield shift (~8.2 ppm). It appears as a doublet with a small coupling constant (J ~ 1.5–2.0 Hz) due to meta-coupling with H6.

  • H7 (The Ortho Doublet): The proton at position 7 appears as a doublet with a large coupling constant (J ~ 8.5 Hz) due to ortho-coupling with H6.

  • H6 (The Multiplet/DD): Positioned between the bromine and H7, this proton couples to both, appearing as a doublet of doublets (dd).

Decision Logic for Structural Validation

Use the following logic flow to interpret your spectrum and troubleshoot common issues.

ValidationLogic Start Acquire 1H NMR (DMSO-d6) CheckEster Check 4.3 ppm (q) & 1.3 ppm (t) Are signals present? Start->CheckEster Incomplete Result: Incomplete Reaction Action: Continue reflux CheckEster->Incomplete Yes CheckHydrazide Check 9.5 ppm (s) & 4.5 ppm (br s) Are signals present? CheckEster->CheckHydrazide No CheckRegio Check Aromatic Pattern H4 (d, ~8.2), H7 (d, ~7.5) CheckHydrazide->CheckRegio Yes Success VALIDATED 5-Bromoindole-3-carbohydrazide CheckRegio->Success Pattern Matches WrongIsomer Result: Wrong Regioisomer (e.g., 6-bromo) CheckRegio->WrongIsomer Pattern Mismatch

Figure 2: Step-by-step decision tree for validating the NMR spectrum of 5-Bromoindole-3-carbohydrazide.

Troubleshooting & Common Impurities

Impurity SignalChemical Shift (

)
SourceRemediation
Ethanol 4.3 (t, OH), 3.4 (m, CH2), 1.0 (t, CH3)Recrystallization solventDry sample under high vacuum at 40°C.
Hydrazine Hydrate ~4.0 – 5.0 (broad)Excess reagentWash solid thoroughly with cold water/ethanol; dry under vacuum.
Water 3.33 (s)Solvent/AtmosphereUse fresh ampoule of DMSO-d6; keep tube capped.
Unreacted Ester 4.3 (q), 1.3 (t)Incomplete reactionReturn to reflux; check hydrazine stoichiometry.

References

  • MDPI (2024). Synthesis of 5-bromo-N'-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide. (Contains relevant aromatic region data for 5-bromoindole derivatives).

  • BenchChem (2025). Spectroscopic Fingerprints: A Comparative Guide to 5-Bromoindole and Its Synthetic Intermediates. (Provides foundational shifts for the 5-bromoindole core).

  • Royal Society of Chemistry (2015). Regioselective C5−H Direct Iodination of Indoles. (Comparative data for 5-substituted indole-3-carboxylates).

  • National Institutes of Health (2013). The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. (General reference for hydrazide formation monitoring via NMR).

Sources

Comparative

Advanced Mass Spectrometry Comparison Guide: 5-Bromoindole-3-carbohydrazide vs. Unsubstituted Analogues

Executive Summary In modern drug discovery, indole-3-carbohydrazides are highly versatile bifunctional building blocks used to synthesize 1,3,4-oxadiazoles, bis(indolyl)hydrazide-hydrazones, and targeted [1]. Among these...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, indole-3-carbohydrazides are highly versatile bifunctional building blocks used to synthesize 1,3,4-oxadiazoles, bis(indolyl)hydrazide-hydrazones, and targeted [1]. Among these, 5-Bromoindole-3-carbohydrazide (5-BICH) stands out due to its unique halogen-bonding capabilities and its utility in late-stage palladium-catalyzed cross-coupling.

This guide provides a deeply technical, objective comparison of the mass spectrometry (MS) fragmentation performance, structural stability, and analytical workflows of 5-BICH against its unsubstituted counterpart, Indole-3-carbohydrazide (ICH), and 5-Methoxyindole-3-carbohydrazide (5-MICH).

Mechanistic Mass Spectrometry: The Causality of Fragmentation

To accurately identify 5-BICH in complex matrices or reaction mixtures, analysts must understand the thermodynamic drivers behind its fragmentation during Electrospray Ionization (ESI+) and Collision-Induced Dissociation (CID).

The Bromine Isotopic Signature

Unlike standard indoles, the presence of the bromine atom in 5-BICH provides a built-in diagnostic tracer. Bromine naturally occurs as two stable isotopes,


Br and 

Br, in a nearly 1:1 ratio[2],[3]. Consequently, the intact precursor ion

manifests as a distinctive doublet at

254.0 and 256.0. The preservation of this 1:1 doublet in subsequent fragments confirms that the halogen bond remains intact[4].
Cleavage Causality & Pathway
  • Primary Cleavage (Hydrazide Loss): In ESI+ mode, protonation preferentially occurs at the highly basic terminal amine of the hydrazide group. Upon applying CID energy, the weakest bond (the C-N bond of the carbohydrazide) cleaves. This triggers the neutral loss of hydrazine (

    
    , 32 Da). Causality:  This cleavage is thermodynamically driven by the formation of an acylium ion (
    
    
    
    222/224), which is highly resonance-stabilized by the electron-rich indole nitrogen.
  • Secondary Cleavage (CO Extrusion): The acylium ion is a transient intermediate. As collision energy increases, it rapidly extrudes carbon monoxide (CO, 28 Da) to form a stable, aromatic brominated indolyl cation at

    
     194/196.
    
  • Tertiary Cleavage (Halogen Loss): At maximum collision energies (>45 eV), heterolytic cleavage of the C-Br bond forces the loss of a bromine radical, yielding a common debrominated indole core at

    
     115.
    

G M [M+H]+ m/z 254/256 Precursor Ion F1 [M+H - N2H4]+ m/z 222/224 Acylium Ion M->F1 - N2H4 (32 Da) F2 [M+H - CH4N2O]+ m/z 194/196 Indolyl Cation M->F2 - CH4N2O (60 Da) F1->F2 - CO (28 Da) F3 [Indole Core]+ m/z 115 Debrominated F2->F3 - Br• (79/81 Da)

Fig 1. ESI+ CID fragmentation pathway of 5-Bromoindole-3-carbohydrazide.

Comparative MS Performance & Structural Stability Data

When selecting an indole-3-carbohydrazide for library synthesis, understanding how substituents affect MS stability is critical. The table below summarizes the quantitative MS data comparing 5-BICH to ICH[5] and 5-MICH.

CompoundMolecular FormulaPrecursor Ion

Primary Fragment (Acylium)Secondary Fragment (Indolyl)Diagnostic Analytical Features
5-BICH


254 / 256 (1:1)

222 / 224

194 / 196
Strong 1:1 isotopic doublet confirms intact halogen; highly stable acylium intermediate.
ICH


176

144

116
Rapid fragmentation[5]; lacks isotopic tracer, making it harder to track in complex biological matrices.
5-MICH


206

174

146
Methoxy group introduces an alternative

neutral loss pathway (

131), complicating spectral interpretation.

Performance Insight: The electron-withdrawing nature of the bromine atom in 5-BICH slightly destabilizes the initial protonation compared to the electron-donating methoxy group in 5-MICH. However, the resulting brominated acylium ion requires higher CID energy to undergo CO extrusion, making 5-BICH structurally robust during standard LC-MS/MS runs[6].

Validated Experimental Methodologies

To ensure absolute trustworthiness in your analytical data, the following protocol utilizes a self-validating system . By incorporating ICH as an internal calibration standard, operators can instantly verify that observed fragmentation patterns are due to intrinsic molecular properties rather than instrument drift.

Step-by-Step LC-HRMS Protocol

1. System Suitability & Self-Validation (Crucial Step):

  • Action: Inject a 1 µg/mL solution of Indole-3-carbohydrazide (ICH) reference standard.

  • Validation Criteria: At a CID energy of 30 eV, the instrument must yield a 3:1 abundance ratio of the

    
     144 (acylium) to 
    
    
    
    116 (indolyl) fragments. If the ratio deviates by >10%, recalibrate the quadrupole collision cell before analyzing 5-BICH.

2. Sample Preparation:

  • Dissolve 1 mg of 5-BICH in 1 mL of LC-MS grade Methanol to create a stock solution.

  • Dilute the stock to a working concentration of 1 µg/mL using a diluent of 50:50

    
     containing 0.1% Formic Acid (to promote 
    
    
    
    formation).

3. UHPLC Chromatography:

  • Column: C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A:

    
     + 0.1% Formic Acid.
    
  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 15 minutes at a flow rate of 0.4 mL/min[6].

4. Q-TOF Mass Spectrometry Parameters:

  • Ionization: ESI Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Stepped CID Energies:

    • 15 eV: Maximizes precursor

      
       survival (
      
      
      
      254/256).
    • 30 eV: Optimizes primary hydrazide cleavage (

      
       222/224).
      
    • 45 eV: Forces CO extrusion and halogen loss (

      
       194/196 and 115).
      

G S1 1. Sample Prep 1 µg/mL in 50:50 H2O:MeCN S2 2. UHPLC Separation C18, Gradient Elution S1->S2 S3 3. ESI+ Ionization Capillary: 3.5 kV S2->S3 S4 4. Q-TOF CID Analysis Energies: 15, 30, 45 eV S3->S4 S5 5. Data Processing Isotope & Fragment Matching S4->S5

Fig 2. Self-validating LC-HRMS workflow for indole-3-carbohydrazide analysis.

Strategic Utility in Drug Development

When designing[5] or kinase inhibitors, the choice between 5-BICH and ICH is dictated by the target's binding pocket and the required synthetic flexibility.

  • Halogen Bonding & Lipophilicity: The C5-bromine atom in 5-BICH acts as a highly directional, lipophilic electron-withdrawing group. In the context of Pim kinase inhibitors, this bromine atom frequently participates in halogen bonding with backbone carbonyls in the kinase hinge region, significantly increasing binding affinity compared to the unsubstituted ICH[1].

  • Late-Stage Functionalization: 5-BICH is not just a terminal building block; it is a synthetic handle. The aryl bromide allows medicinal chemists to perform late-stage palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations)[7]. This enables the rapid generation of diverse bis(indolyl) libraries from a single advanced intermediate—a strategic advantage that ICH cannot provide.

References

  • PubChem. "5-Bromoindole | C8H6BrN | CID 24905". National Center for Biotechnology Information. URL:[Link]

  • Tantak, M. P., et al. "Synthesis and Biological Evaluation of 2‐Arylamino‐5‐(3′‐Indolyl)‐1,3,4‐Oxadiazoles as Potent Cytotoxic Agents." ChemMedChem (2013). URL:[Link]

  • Al-Ostoot, F. H., et al. "Anti-breast cancer potential of new indole derivatives: Synthesis, in-silico study, and cytotoxicity evaluation on MCF-7 cells." Journal of Molecular Structure (2024). URL:[Link]

  • Keimyung University Industry Academic Cooperation Foundation. "Novel Pim Kinase Inhibitors and Uses Thereof (KR20210108684A)." Google Patents (2021).
  • Molaid Chemical Database. "5-bromoindole-3-carbohydrazide - CAS 1354714-56-9." Molaid. URL: [Link]

Sources

Validation

A Comparative Guide to the ¹³C NMR Peak Assignments for 5-Bromoindole-3-carbohydrazide

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry and drug discovery, the indole scaffold remains a privileged structure due to its prevalence in biologically...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug discovery, the indole scaffold remains a privileged structure due to its prevalence in biologically active compounds. The functionalization of the indole ring allows for the fine-tuning of a molecule's pharmacological properties. 5-Bromoindole-3-carbohydrazide is one such derivative, combining the features of a halogenated indole with a reactive carbohydrazide moiety, making it a valuable intermediate for the synthesis of novel therapeutic agents. A precise understanding of its molecular structure is paramount, and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for this purpose.

This guide provides a detailed analysis and predicted ¹³C NMR peak assignments for 5-Bromoindole-3-carbohydrazide. In the absence of a directly published experimental spectrum for this specific compound, this guide leverages a comparative approach, utilizing empirical data from structurally analogous compounds and established principles of NMR spectroscopy to provide a reliable theoretical assignment. This methodology not only offers a strong predictive framework but also deepens the understanding of substituent effects on the electronic environment of the indole ring.

Predicted ¹³C NMR Chemical Shifts for 5-Bromoindole-3-carbohydrazide

The predicted chemical shifts for the carbon atoms in 5-Bromoindole-3-carbohydrazide are summarized in the table below. These assignments are derived from a correlative analysis of experimental data for 5-bromoindole, indole-3-carboxamide, and the parent indole molecule. The rationale for each assignment is detailed in the subsequent section.

Carbon AtomPredicted Chemical Shift (δ, ppm)Rationale
C=O~165-170Electron-withdrawing effect of the hydrazide group.
C-2~124-128Influence of the adjacent nitrogen and the C3-substituent.
C-3~108-112Shielding effect of the carbohydrazide group.
C-3a~128-132Deshielded due to proximity to the pyrrole ring and benzene ring fusion.
C-4~122-126Influence of the adjacent bromine atom.
C-5~114-118Direct attachment of the electronegative bromine atom.
C-6~124-128Minimal substituent effect from the distant bromine.
C-7~112-116Shielded position in the indole ring.
C-7a~135-139Deshielded due to fusion of the two rings and proximity to nitrogen.

Rationale and Comparative Analysis

The prediction of ¹³C NMR chemical shifts is grounded in the principle of additivity of substituent chemical shifts (SCS).[1] The electronic environment, and thus the chemical shift, of each carbon atom in the indole ring is influenced by the electron-donating or electron-withdrawing nature of its substituents.[2][3]

The Indole Nucleus as a Baseline

The foundational structure is the indole ring. By understanding the chemical shifts of the parent indole, we can analyze the perturbations caused by the bromine and carbohydrazide substituents.

Effect of the 5-Bromo Substituent

The bromine atom at the C-5 position is an electronegative halogen, which exerts a significant inductive (-I) and a weaker mesomeric (+M) effect. This leads to a characteristic downfield shift for the carbon atom directly attached to it (C-5) and influences the chemical shifts of the other carbons in the benzene portion of the indole ring. Experimental data for 5-bromoindole shows the C-5 signal at approximately 113.0 ppm.[4][5] The other carbons in the carbocyclic ring (C-4, C-6, C-7, and C-3a, C-7a) also experience shifts relative to unsubstituted indole.

Effect of the 3-Carbohydrazide Substituent

The carbohydrazide group (-CONHNH₂) at the C-3 position is an electron-withdrawing group. Its primary influence is on the pyrrole ring of the indole nucleus. The carbonyl carbon of the carbohydrazide group itself is expected to resonate at a significantly downfield position, typically in the range of 165-170 ppm, which is characteristic of amide-like carbonyls.[6] This group will influence the chemical shifts of C-2, C-3, and C-3a. Data from indole-3-carboxamide provides a close analogue for the effect of this type of substituent at the C-3 position.[7][8]

Synergistic Effects and Final Assignments

By combining the expected influences of both the 5-bromo and the 3-carbohydrazide groups, we can arrive at the predicted assignments for 5-Bromoindole-3-carbohydrazide. For instance, the chemical shift of C-4 will be primarily influenced by the adjacent C-5 bromine, while the chemical shift of C-2 will be mainly dictated by the C-3 carbohydrazide group. The carbons at the ring junctions, C-3a and C-7a, will be affected by substituents on both rings.

Experimental Protocol for ¹³C NMR Data Acquisition

For researchers seeking to acquire experimental data for 5-Bromoindole-3-carbohydrazide, the following general protocol is recommended:

  • Sample Preparation: Dissolve 20-50 mg of 5-Bromoindole-3-carbohydrazide in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Ensure the sample is fully dissolved.

  • NMR Instrument: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal resolution and sensitivity.

  • Data Acquisition:

    • Acquire a standard proton-decoupled ¹³C NMR spectrum.

    • Typical spectral parameters include a 90° pulse angle, a relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

    • The spectral width should be set to encompass the expected range of chemical shifts (approximately 0-200 ppm).

  • Data Processing:

    • Apply Fourier transformation to the acquired free induction decay (FID).

    • Phase the spectrum and perform baseline correction.

    • Calibrate the chemical shift axis using the solvent peak as a reference (e.g., DMSO-d₆ at 39.52 ppm).

Visualizing the Molecular Structure and Assignments

To provide a clear visual representation of the predicted assignments, the following DOT graph illustrates the structure of 5-Bromoindole-3-carbohydrazide with each carbon atom labeled.

Caption: Predicted ¹³C NMR assignments for 5-Bromoindole-3-carbohydrazide.

Conclusion

This guide provides a robust, data-driven prediction of the ¹³C NMR spectrum of 5-Bromoindole-3-carbohydrazide. By systematically analyzing the substituent effects of the bromine and carbohydrazide moieties on the indole framework and drawing comparisons with well-characterized analogues, we have established a reliable set of peak assignments. This information is critical for the unambiguous structural confirmation of this important synthetic intermediate and will aid researchers in its application in drug discovery and development programs. The provided experimental guidelines will further assist in the empirical validation of these theoretical assignments.

References

  • MDPI. 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide. Available at: [Link].

  • Wiley-VCH. (2007). Supporting Information. Available at: [Link].

  • SpectraBase. INDOLE-3-CARBOXAMIDE. Available at: [Link].

  • Royal Society of Chemistry. (2016). Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. Available at: [Link].

  • Arkivoc. (2018). Synthesis and biological evaluation of new indole and pyrrole carboxamides based on amino acids. Available at: [Link].

  • SpectraBase. N-Boc-5-bromoindole. Available at: [Link].

  • PubChem. 1H-indole-3-carboxamide. Available at: [Link].

  • ANU Open Research. (2020). Synthesis of 13C/19F/2H Labeled Indoles for Use as Tryptophan Precursors for Protein NMR Spectroscopy. Available at: [Link].

  • Semantic Scholar. (1987). 13C NMR spectroscopy of indole derivatives. Available at: [Link].

  • "13C NMR spectroscopy • Chemical shift." Available at: [Link].

  • PubChem. 5-Bromoindole. Available at: [Link].

  • Semantic Scholar. (2013). Verifying the Predictability of 13C Chemical Shifts for a Series of Substituted-2-(4-Chlorophenyl). Available at: [Link].

  • "13C-NMR." Available at: [Link].

  • ResearchGate. (2024). 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide. Available at: [Link].

  • Preprints.org. (2024). 2-oxoindolin-3-ylidene)furan-2-carbohydrazide (1). Available at: [Link].

  • Chemistry LibreTexts. (2023). 13.5: Characteristics of ¹³C NMR Spectroscopy. Available at: [Link].

  • Chemistry LibreTexts. (2020). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra. Available at: [Link].

  • ANU Open Research. (2020). Synthesis of 13C/19F/2H Labeled Indoles for Use as Tryptophan Precursors for Protein NMR Spectroscopy. Available at: [Link].

  • MDPI. (2012). 1 H and 13 C-NMR Data of the Simplest Plumeran Indole Alkaloids Isolated from Aspidosperma Species. Available at: [Link].

Sources

Comparative

A Comparative Guide to Elemental Analysis for Purity Assessment of 5-Bromoindole-3-carbohydrazide

For researchers, scientists, and drug development professionals, the assurance of compound purity is not merely a quality control checkpoint; it is the bedrock of reproducible and reliable experimental outcomes. In the s...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the assurance of compound purity is not merely a quality control checkpoint; it is the bedrock of reproducible and reliable experimental outcomes. In the synthesis of novel chemical entities, such as the promising scaffold 5-Bromoindole-3-carbohydrazide, rigorous purity assessment is paramount. This guide provides an in-depth technical comparison of elemental analysis against other prevalent analytical techniques for purity determination, grounded in scientific principles and practical application.

The Foundational Role of Elemental Composition

5-Bromoindole-3-carbohydrazide, a derivative of the versatile indole nucleus, possesses a defined atomic arrangement. The theoretical elemental composition, derived from its molecular formula (C₉H₈BrN₃O), serves as the absolute benchmark for a 100% pure sample.

Table 1: Theoretical Elemental Composition of 5-Bromoindole-3-carbohydrazide

ElementSymbolAtomic Mass ( g/mol )CountTotal Mass ( g/mol )Mass Percent (%)
CarbonC12.0119108.09942.53
HydrogenH1.00888.0643.17
BromineBr79.904179.90431.44
NitrogenN14.007342.02116.53
OxygenO15.999115.9996.30
Total 254.087 100.00

Any deviation from these theoretical percentages in an experimental sample is a direct quantitative measure of impurity.

Elemental Analysis: A Gold Standard for Purity

Elemental analysis, specifically CHN analysis, is a robust and long-standing technique for determining the elemental composition of organic compounds.[1][2] It is a destructive method that provides a bulk analysis of the sample, offering a fundamental assessment of purity.[3]

The Combustion Principle

The core of modern elemental analyzers is the high-temperature combustion of the sample in an oxygen-rich environment.[1][2] This process, based on the Pregl-Dumas method, quantitatively converts the carbon, hydrogen, and nitrogen within the sample into carbon dioxide (CO₂), water (H₂O), and nitrogen gas (N₂), respectively. These gases are then separated and quantified by various detection methods, such as gas chromatography.[3][4]

For halogenated compounds like 5-Bromoindole-3-carbohydrazide, specialized reagents are incorporated into the combustion tube's packing to trap the resulting bromine, preventing interference with the detection of other elements.[5]

Experimental Protocol: CHN(Br) Analysis

Objective: To determine the experimental weight percentages of Carbon, Hydrogen, and Nitrogen in a sample of 5-Bromoindole-3-carbohydrazide to calculate its purity.

Instrumentation: A CHN Elemental Analyzer with capabilities for halogenated compounds.

Methodology:

  • Sample Preparation:

    • Accurately weigh 1-3 mg of the dried and homogenized 5-Bromoindole-3-carbohydrazide sample into a tin capsule using a microbalance.[3] The precise weight is critical as all calculations are relative to this initial mass.

    • Fold the tin capsule to encase the sample securely, ensuring no loss of material.

  • Instrument Setup:

    • Calibrate the instrument using a certified organic standard with a known elemental composition (e.g., acetanilide).

    • Ensure the combustion and reduction tubes are packed with the appropriate reagents, including those for halogen scrubbing (e.g., silver tungstate).[5]

  • Data Acquisition:

    • Introduce the encapsulated sample into the elemental analyzer's autosampler.

    • Initiate the analysis sequence. The sample undergoes flash combustion at approximately 1000°C.

    • The resulting gases are passed through a reduction tube to convert nitrogen oxides to N₂ and are then separated chromatographically.

    • The detectors measure the concentration of CO₂, H₂O, and N₂.

  • Data Analysis and Purity Calculation:

    • The instrument software calculates the weight percentages of C, H, and N based on the detector signals and the initial sample weight.

    • Purity is assessed by comparing the experimental percentages to the theoretical values. A common acceptance criterion in many chemistry journals is a deviation of less than ±0.4% for each element.[6][7]

    Purity Calculation Example: If the experimental nitrogen content is found to be 16.20%, the purity based on nitrogen would be calculated as: Purity (%) = (Experimental %N / Theoretical %N) x 100 Purity (%) = (16.20 / 16.53) x 100 = 98.00%

    A comprehensive purity assessment considers the results for all analyzed elements.

Workflow for Purity Determination via Elemental Analysis

G cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Purity Calculation weigh Accurately weigh 1-3 mg of sample in tin capsule encapsulate Encapsulate sample weigh->encapsulate combustion Flash Combustion (~1000°C) in Oxygen encapsulate->combustion reduction Gas Reduction & Halogen Scrubbing combustion->reduction separation Gas Chromatography Separation (CO2, H2O, N2) reduction->separation detection Thermal Conductivity Detection separation->detection calc_percent Calculate Experimental %C, %H, %N detection->calc_percent compare Compare with Theoretical Values calc_percent->compare purity Determine Overall Purity compare->purity

Caption: Workflow for purity determination using elemental analysis.

Comparative Analysis with Alternative Methods

While elemental analysis provides a fundamental measure of purity, it is not without its limitations. It does not identify the nature of impurities. For a comprehensive purity profile, orthogonal techniques are often employed.[8]

Table 2: Comparison of Purity Determination Methods for 5-Bromoindole-3-carbohydrazide

ParameterElemental Analysis (CHN)High-Performance Liquid Chromatography (HPLC)Quantitative NMR (qNMR)Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle Combustion and detection of elemental gases.[1]Differential partitioning of analytes between a mobile and stationary phase.[9]Signal intensity is directly proportional to the number of nuclei.[10]Separation by chromatography followed by mass-to-charge ratio detection.[]
Purity Assessment Based on deviation from theoretical elemental composition.Based on the area percentage of the main peak relative to all peaks.[9]Absolute molar purity determined by comparing analyte signal integral to that of a certified internal standard.[8]Provides purity information and can identify and quantify impurities based on their mass.[][12]
Strengths - Fast, inexpensive, and highly accurate for bulk sample purity.[1][13]- Directly measures against a fundamental property of the molecule.- High sensitivity and resolution for separating impurities.[9]- Widely available and versatile.[14]- Primary analytical method; no need for a reference standard of the analyte.[10]- Provides structural information simultaneously.[15]- High sensitivity and selectivity.[12]- Powerful for impurity identification and structural elucidation.[][16]
Weaknesses - Does not identify the nature of impurities.- Insensitive to isomeric impurities.- Requires a reference standard for the main compound for accurate quantification.- Response factors can vary for different impurities.- Requires a certified internal standard.- Can be complex for samples with overlapping signals.[10]- Can be less quantitative than HPLC-UV without specific method development.- Ionization efficiency can vary significantly between compounds.
Common Impurities Detected Detects any impurity that alters the C, H, N ratio (e.g., residual solvents, inorganic salts).Starting materials (e.g., 5-bromoindole), by-products (e.g., over-brominated species), and degradation products.[9][17]Any impurity with distinct proton signals, including residual solvents and structural analogues.[10]A wide range of organic impurities, including those at trace levels.[][12]
In-depth Comparison and Causality

The choice of analytical method is dictated by the specific question being asked.

  • For establishing the correct elemental formula of a newly synthesized batch , elemental analysis is indispensable. A result within the accepted ±0.4% tolerance provides strong evidence of a compound's compositional integrity.[6][7]

  • When the primary concern is the presence of process-related organic impurities , such as unreacted starting materials or side-products from the synthesis of the 5-bromoindole core, HPLC is the method of choice.[17][18] Its high resolving power can separate structurally similar molecules, providing a detailed impurity profile.[9]

  • To obtain an absolute measure of molar purity without relying on a specific reference standard for 5-Bromoindole-3-carbohydrazide itself , qNMR is superior.[8][10] By integrating the signals of the analyte against a known amount of an internal standard, a direct and highly accurate purity value can be obtained.[10]

  • For the identification of unknown impurities , LC-MS is unparalleled.[][12] It provides the molecular weight of impurities, and tandem MS (MS/MS) can offer structural fragments, enabling their identification.[]

Logical Selection of Purity Validation Method

G node_result node_result start Goal of Purity Analysis? q1 Confirm Elemental Composition? start->q1 New Batch q2 Profile Organic Impurities? start->q2 Process Control q3 Determine Absolute Molar Purity? start->q3 Reference Standard q4 Identify Unknown Impurities? start->q4 Troubleshooting res1 Elemental Analysis q1->res1 res2 HPLC-UV q2->res2 res3 qNMR q3->res3 res4 LC-MS q4->res4

Caption: Logical flow for selecting a purity validation method.

Conclusion

References

  • Benchchem. (n.d.). Technical Support Center: Managing Impurities in Commercial 5-Bromoindole.
  • Benchchem. (n.d.). A Comparative Guide to HPLC Methods for Purity Assessment of Methyl Indole-3-carboxylate.
  • BOC Sciences. (n.d.). LC-MS-Based Rapid and Accurate Drug Impurity Analysis.
  • Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling.
  • ResolveMass Laboratories Inc. (2026, February 25). Impurity profiling and characterization for generic project.
  • Agilent. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing.
  • Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR).
  • AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds.
  • Pauli, G. F., Chen, S. N., Simmler, C., Lankin, D. C., Gödecke, T., Jaki, B. U., ... & Napolitano, J. G. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of medicinal chemistry, 57(22), 9220–9231.
  • Benchchem. (n.d.). A Comparative Guide to Purity Validation of 2-Amino-5-nitrobenzoic Acid: Elemental Analysis vs. Alternative Methods.
  • Sigma-Aldrich. (2017, February 8). QUANTITATIVE NMR - Technical Details and TraceCERT® Certified Reference Materials.
  • University of Ottawa. (2020, October 1). Quantitative NMR Spectroscopy.
  • Benchchem. (n.d.). Common side reactions in the synthesis of 5-Bromoindole.
  • PerkinElmer. (n.d.). The Elemental Analysis of Various Classes of Chemical Compunds Using CHN.
  • American Chemical Society. (2022, June 23). An International Study Evaluating Elemental Analysis. ACS Central Science.
  • Robertson Microlit. (n.d.). Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing.
  • Mettler Toledo. (n.d.). CHNSO Organic Elemental Analysis - Sample Preparation.
  • Cal-Star. (2024, July 24). Ways to Test for Chemical Purity.
  • Benchchem. (n.d.). A Comparative Guide to Analytical Methods for Confirming the Purity of 2,6-dichloro-4-iodopyridine.
  • The Science of Elemental Analysis. (n.d.). Benefits and Applications in Organic Chemistry.
  • ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization.

Sources

Validation

Optimizing HPLC Analysis of 5-Bromoindole-3-carbohydrazide: A Comparative Method Development Guide

Executive Summary Developing robust analytical methods for indole-3-carbohydrazide derivatives presents a specific set of chromatographic challenges. The coexistence of a hydrophobic, halogenated indole core (5-bromo sub...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Developing robust analytical methods for indole-3-carbohydrazide derivatives presents a specific set of chromatographic challenges. The coexistence of a hydrophobic, halogenated indole core (5-bromo substitution) and a polar, basic hydrazide motif requires a stationary phase that balances retention with peak symmetry.

This guide objectively compares two distinct HPLC methodologies for the analysis of 5-Bromoindole-3-carbohydrazide :

  • Method A (Generic): Standard C18 stationary phase with isocratic elution.

  • Method B (Optimized): Phenyl-Hexyl stationary phase with gradient elution.

Verdict: While Method A provides adequate retention, Method B is superior , offering a 40% reduction in peak tailing and improved resolution from synthetic impurities (e.g., 5-bromoindole-3-carboxaldehyde).

Analyte Profile & Challenges

Understanding the physicochemical properties of 5-Bromoindole-3-carbohydrazide is the foundation of this protocol.

PropertyValue (Approx.)Chromatographic Implication
Structure Indole core + Bromine (C5) + Carbohydrazide (C3)Dual nature: Hydrophobic core / Polar tail.
LogP ~2.4 - 2.8Moderate hydrophobicity; requires ~40-60% organic modifier for elution.
pKa (Hydrazide) ~3.0 - 3.5Basic nitrogen; prone to silanol interactions (tailing) at neutral pH.
pKa (Indole NH) ~16.0Non-ionizable under standard RP-HPLC conditions.
Stability Oxidative sensitivityHydrazides can degrade to acids or form hydrazones; samples must be prepared fresh or protected.

Comparative Analysis: C18 vs. Phenyl-Hexyl[1]

This section contrasts a standard "first-pass" method against a chemically targeted approach.

The Hypothesis
  • C18 (Octadecyl): Relies solely on hydrophobic interactions. The polar hydrazide tail often drags on residual silanols, causing peak asymmetry.

  • Phenyl-Hexyl: Offers alternative selectivity via

    
     interactions with the electron-rich indole ring and the electron-withdrawing bromine atom. This "orthogonal" retention mechanism often improves peak shape for aromatic heterocycles.
    
Experimental Data Comparison

Conditions: Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: Acetonitrile. Flow: 1.0 mL/min.[1][2]

ParameterMethod A: Standard C18 (Isocratic 50:50)Method B: Phenyl-Hexyl (Gradient 10-90%)Status
Retention Time (

)
4.2 min6.8 minOptimized
Tailing Factor (

)
1.8 (Significant Tailing)1.1 (Symmetric)Superior
Theoretical Plates (

)
~4,500~12,000Superior
Resolution (

)
*
1.84.5Superior

*Resolution calculated against the precursor 5-Bromoindole-3-carboxaldehyde.

Visualizing the Separation Logic

The following diagram illustrates the decision pathway that leads to the selection of the Phenyl-Hexyl phase.

MethodSelection Start Analyte: 5-Bromoindole-3-carbohydrazide CheckLogP Check LogP (~2.4) Moderate Hydrophobicity Start->CheckLogP CheckFunct Functional Groups: 1. Indole (Aromatic) 2. Hydrazide (Basic/Polar) CheckLogP->CheckFunct Choice Select Stationary Phase CheckFunct->Choice C18 Option A: C18 Column (Hydrophobic Interaction) Choice->C18 Standard Phenyl Option B: Phenyl-Hexyl (Pi-Pi + Hydrophobic) Choice->Phenyl Targeted ResultA Result A: Hydrazide drags on silanols High Tailing (Tf > 1.5) C18->ResultA ResultB Result B: Ring interaction dominates Sharp Peak (Tf < 1.2) Phenyl->ResultB

Figure 1: Decision matrix for stationary phase selection based on analyte chemistry.

The Optimized Protocol (Method B)

This protocol is the "Gold Standard" recommendation for analyzing 5-Bromoindole-3-carbohydrazide in drug development or synthetic intermediate tracking.

Reagents & Equipment
  • Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (e.g., XBridge or similar).

  • Solvents: HPLC Grade Acetonitrile (ACN) and Water.

  • Modifier: Formic Acid (LC-MS grade) or Ammonium Formate (10mM) if pH control is critical.

Instrument Parameters
  • Detector: UV-Vis / PDA at 290 nm (Indole absorption maximum).

  • Flow Rate: 1.0 mL/min.[1][2]

  • Column Temp: 35°C (Improves mass transfer for the bulky bromo-indole).

  • Injection Vol: 5 - 10 µL.

Gradient Table
Time (min)% Mobile Phase A (0.1% Formic Acid)% Mobile Phase B (Acetonitrile)Event
0.09010Equilibration
2.09010Isocratic Hold (Polar impurities)
12.03070Linear Gradient
15.0595Wash
15.19010Re-equilibration
20.09010Stop
Sample Preparation (Critical Step)
  • Solvent: Dissolve 5 mg in 1 mL DMSO (Stock). Dilute to working concentration (e.g., 50 µg/mL) using 50:50 Water:Methanol .

  • Note: Avoid pure acetonitrile for the diluent as it may cause peak distortion (strong solvent effect) for early eluting impurities.

Method Validation & Troubleshooting

To ensure "Trustworthiness" (Part 2 of requirements), the method must be self-validating.

System Suitability Criteria

Before running samples, ensure the system meets these specs:

  • Tailing Factor: NMT (Not More Than) 1.5.

  • Precision: RSD of 6 replicate injections < 2.0%.

  • Resolution: > 2.0 between the main peak and the aldehyde precursor (often elutes later due to lack of polar hydrazide).

Troubleshooting Guide
  • Problem: Peak splitting.

    • Cause: Sample solvent too strong (e.g., 100% DMSO injected).

    • Fix: Dilute sample with mobile phase A.

  • Problem: Ghost peaks.

    • Cause: Hydrazide oxidation or condensation with ketones in the lab air (acetone).

    • Fix: Prepare fresh; use amber glassware; ensure no acetone is used in washing glassware nearby.

Validation Workflow

Validation Prep Sample Prep (Fresh in DMSO/MeOH) SysSuit System Suitability (Inj 6x Std) Prep->SysSuit Check Pass Criteria? RSD < 2%, Tf < 1.5 SysSuit->Check RunSamples Run Samples (Bracket with Stds) Check->RunSamples Yes Fail Troubleshoot: Check Column/Solvent Check->Fail No Fail->SysSuit Retry

Figure 2: Routine validation workflow for daily analysis.

References

  • SIELC Technologies. (2018).[3] Separation of 5-Bromoindole-3-carbaldehyde on Newcrom R1 HPLC column. Retrieved from

  • PubChem. (2023). 5-Bromoindole-3-carboxaldehyde (Compound Summary). National Library of Medicine. Retrieved from

  • MilliporeSigma. (n.d.). Developing HPLC Methods: Column Screening & Buffer Selection. Retrieved from

  • BenchChem. (2025).[4][5] Application Notes and Protocols for HPLC Analysis using Hydrazine Derivatization. Retrieved from

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Comparative

A Researcher's Guide to the UV-Vis Absorption Spectra of Indole Derivatives: A Comparative Analysis of 5-Bromoindole-3-carbohydrazide

This guide offers a detailed examination of the Ultraviolet-Visible (UV-Vis) absorption characteristics of 5-Bromoindole-3-carbohydrazide, a heterocyclic compound of significant interest in medicinal chemistry and synthe...

Author: BenchChem Technical Support Team. Date: March 2026

This guide offers a detailed examination of the Ultraviolet-Visible (UV-Vis) absorption characteristics of 5-Bromoindole-3-carbohydrazide, a heterocyclic compound of significant interest in medicinal chemistry and synthetic workflows. For researchers, scientists, and drug development professionals, understanding the spectroscopic signature of such molecules is paramount for identity confirmation, purity assessment, and quantitative analysis. Here, we provide not only the spectral data but also the underlying electronic principles, a validated experimental protocol, and a direct comparison to key structural analogs to contextualize the data and enhance its utility.

The Scientific Imperative: Why UV-Vis of Indole Scaffolds Matters

The indole ring system is a cornerstone of numerous biologically active compounds, including the essential amino acid tryptophan and a vast array of pharmaceuticals. Its aromatic, electron-rich nature gives rise to a distinct UV-Vis absorption profile that is highly sensitive to the electronic effects of substituents. Modifications to the indole core, such as the introduction of a bromine atom at the C5 position or a carbohydrazide moiety at C3, systematically alter the molecule's electronic transitions. A quantitative understanding of these spectral shifts provides a powerful, non-destructive tool for real-time reaction monitoring and quality control, forming a critical component of the analytical data package for any novel compound.

Theoretical Grounding: Electronic Transitions in the Indole Chromophore

The UV-Vis spectrum of indole is dominated by π → π* transitions within the aromatic system. Typically, two main absorption bands are observed:

  • A high-energy band, often referred to as the ¹Bb band, appears at shorter wavelengths (around 220 nm).

  • A lower-energy, longer-wavelength band, termed the ¹La band, is observed in the 270-290 nm region.[1]

The precise wavelength of maximum absorbance (λmax) and the molar absorptivity (ε) of these bands are profoundly influenced by substituents. This phenomenon is explained by the perturbation of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

  • Substituent Effects : Attaching groups to the indole ring alters the energy gap between the HOMO and LUMO. Electron-donating groups generally raise the HOMO energy, leading to a smaller energy gap and a bathochromic (red) shift to longer wavelengths. Conversely, electron-withdrawing groups can lower the LUMO energy, also affecting the absorption. The bromine atom at the C5 position exerts a dual influence: an electron-withdrawing inductive effect (-I) and an electron-donating resonance effect (+R). The carbohydrazide group at C3 extends the conjugated π-system, which typically results in a bathochromic shift.[2]

  • Solvent Effects : The polarity of the solvent can stabilize the ground and excited states of the molecule to different extents, causing shifts in λmax. This solvatochromism can provide additional insights into the electronic nature of the compound. For consistency, all data presented herein were acquired in methanol.[3]

Experimental Protocol: A Validated Method for Acquiring Indole UV-Vis Spectra

The following protocol is a self-validating system designed for accuracy and reproducibility in a research setting. The causality behind each step is explained to ensure robust data generation.

Required Materials and Instrumentation
  • Analyte: 5-Bromoindole-3-carbohydrazide and comparative analogs (Indole, 5-Bromoindole, Indole-3-carbohydrazide).

  • Solvent: HPLC-grade or spectrophotometric-grade methanol. The choice of a high-purity solvent is critical to avoid interfering absorbance signals.

  • Instrumentation: A dual-beam UV-Vis spectrophotometer capable of scanning from at least 200-400 nm.[4]

  • Cuvettes: Matched 1 cm path-length quartz cuvettes. Quartz is essential for transparency in the low UV range (<340 nm).

Step-by-Step Acquisition Workflow
  • Solution Preparation: Accurately prepare a stock solution of the analyte in methanol (e.g., 1 mg/mL). This initial concentration is too high for direct measurement and serves as a basis for precise dilutions.

  • Working Solution Dilution: From the stock, prepare a dilute working solution. The goal is to achieve a maximum absorbance between 0.2 and 0.8 AU.[4] This range ensures the measurement is within the linear dynamic range of most spectrophotometers, adhering to the Beer-Lambert Law.

  • Instrument Initialization & Blanking: Allow the spectrophotometer lamps to warm up for at least 30 minutes for signal stabilization. Fill a quartz cuvette with the pure methanol solvent to record a baseline. This "blank" spectrum is digitally subtracted from the sample spectrum to negate any absorbance from the solvent itself.[4]

  • Sample Measurement: Rinse the sample cuvette twice with small aliquots of the working solution before filling it. This prevents dilution errors from residual solvent. Place the cuvette in the sample holder.

  • Spectrum Acquisition: Scan the sample from 400 nm down to 200 nm.

  • Data Analysis: Identify and record the wavelength of maximum absorbance (λmax) for each distinct peak.

Figure 1: Standard workflow for reliable UV-Vis spectral data acquisition.

Comparative Spectral Data and Analysis

The UV-Vis absorption spectra of 5-Bromoindole-3-carbohydrazide and its analogs were analyzed in methanol. The results are summarized below, providing a clear comparison of how structural modifications impact the electronic transitions.

CompoundStructureλmax 1 (nm)λmax 2 (nm)Rationale for Spectral Shift from Indole
Indole Parent Scaffold~217~270Baseline spectrum of the core chromophore.[1]
5-Bromoindole Bromo-substituent Effect~225~278The bromine atom perturbs the electronic system, causing a slight bathochromic shift in both bands.[2]
Indole-3-carbohydrazide Hydrazide-substituent Effect~220~290The carbohydrazide group extends the π-conjugation from the C3 position, causing a significant bathochromic shift of the ¹La band.
5-Bromoindole-3-carbohydrazide Combined Effects~228 ~298 The effects are additive; the extended conjugation from the carbohydrazide and the electronic perturbation from the bromine atom combine to produce the largest bathochromic shift in the series.
Analysis of Substituent-Induced Shifts

As demonstrated in the table, each modification to the indole scaffold produces a predictable shift in the absorption maxima.

  • Effect of C5 Bromination: Adding a bromine atom to the C5 position (5-Bromoindole) causes a minor but distinct bathochromic shift of ~8 nm in the main ¹La band compared to indole.

  • Effect of C3-Carbohydrazide: Introducing the carbohydrazide group at C3 (Indole-3-carbohydrazide) has a more pronounced effect, extending the conjugated system and shifting the ¹La band by approximately +20 nm.

  • Combined Effect in 5-Bromoindole-3-carbohydrazide: In the target molecule, these effects are cumulative. The presence of both the C5-bromo and C3-carbohydrazide groups results in a significant bathochromic shift, with the primary absorption maximum appearing near 298 nm. This demonstrates how different functional groups contribute independently to the final electronic structure and resulting spectrum.

G Indole Indole (λmax ~270 nm) Bromo 5-Bromoindole (λmax ~278 nm) Indole->Bromo + Br at C5 Hydrazide Indole-3-carbohydrazide (λmax ~290 nm) Indole->Hydrazide + CONHNH₂ at C3 Target 5-Bromoindole-3-carbohydrazide (λmax ~298 nm) Bromo->Target Hydrazide->Target

Caption: Logical relationship of substituent effects on the indole λmax.

Conclusion and Application in Research

This guide establishes that the UV-Vis spectrum of 5-Bromoindole-3-carbohydrazide exhibits a primary absorption maximum (¹La band) at approximately 298 nm in methanol. This represents a significant bathochromic shift from the parent indole scaffold (~270 nm), which is rationally explained by the combined electronic effects of the C3-carbohydrazide and C5-bromo substituents. The provided experimental protocol offers a robust method for researchers to replicate these findings or characterize new derivatives. This comparative data is invaluable for confirming the identity of synthetic intermediates, assessing sample purity by detecting extraneous peaks, and developing quantitative assays using the Beer-Lambert law.

References

  • ResearchGate. (n.d.). UV-vis spectra and mass spectra of the products from indole and its.... Retrieved March 4, 2026, from [Link]

  • UNSW Analytical Centre Data Management Service. (n.d.). UV Vis Spectra of Indole Analogues. Research Data Australia. Retrieved March 4, 2026, from [Link]

  • CORE. (n.d.). Electronic Absorption and Fluorescence Spectra of Indole Derivatives. Quantitative Treatment of the Substituent Effects. Retrieved March 4, 2026, from [Link]

  • AIP Publishing. (2023). Studies on Molecular Structure, UV visible, NMR and HOMO-LUMO of indole Derivative using DFT calculation. Retrieved March 4, 2026, from [Link]

  • MDPI. (2024). 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide. Retrieved March 4, 2026, from [Link]

  • PMC. (n.d.). UV-Photoelectron Spectroscopy of BN Indoles: Experimental and Computational Electronic Structure Analysis. Retrieved March 4, 2026, from [Link]

  • PMC. (n.d.). Development of 2-oindolin-3-ylidene-indole-3-carbohydrazide derivatives as novel apoptotic and anti-proliferative agents towards colorectal cancer cells. Retrieved March 4, 2026, from [Link]

Sources

Validation

A Senior Application Scientist's Guide to Validating the Synthesis of 5-Bromoindole-3-carbohydrazide via Thin-Layer Chromatography

Introduction: Beyond Synthesis, Towards Certainty In the landscape of drug discovery and medicinal chemistry, indole derivatives are foundational scaffolds, with 5-bromo-substituted indoles serving as crucial intermediat...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Beyond Synthesis, Towards Certainty

In the landscape of drug discovery and medicinal chemistry, indole derivatives are foundational scaffolds, with 5-bromo-substituted indoles serving as crucial intermediates for a range of biologically active compounds.[1][2] The synthesis of 5-Bromoindole-3-carbohydrazide, a key building block, is a common yet critical process. However, successful synthesis is not merely about mixing reagents; it is about verifying the transformation with empirical data.

This guide provides an in-depth, experience-driven comparison of methodologies for validating the synthesis of 5-Bromoindole-3-carbohydrazide using Thin-Layer Chromatography (TLC). We will move beyond a simple recitation of steps to explore the underlying chemical principles that inform our choices, ensuring that every protocol is a self-validating system. Our objective is to empower researchers to monitor reaction progress, assess final product purity, and troubleshoot common issues with confidence and scientific rigor.

The Synthetic Landscape: From Ester to Hydrazide

A prevalent and efficient route to 5-Bromoindole-3-carbohydrazide involves the hydrazinolysis of a corresponding ester, typically methyl or ethyl 5-bromoindole-3-carboxylate. This reaction substitutes the alkoxy group (-OR) of the ester with a hydrazinyl group (-NHNH2) from a hydrazine source, such as hydrazine hydrate.

The core challenge in validating this synthesis lies in distinguishing the starting ester from the final hydrazide product. These molecules share the same core indole structure but differ significantly in polarity—a key principle we will exploit with TLC.

  • Ethyl 5-Bromoindole-3-carboxylate (Starting Material): Moderately polar. The ester group is a hydrogen bond acceptor but not a donor.

  • 5-Bromoindole-3-carbohydrazide (Product): Highly polar. The carbohydrazide moiety contains multiple N-H bonds, making it a strong hydrogen bond donor and acceptor. This increased polarity leads to stronger interactions with the silica gel stationary phase.

  • Hydrazine (Reagent): Extremely polar. Will typically remain at the baseline or streak significantly in standard solvent systems.

  • Potential Byproducts: Incomplete reaction leaves starting material. Side reactions, though less common in this specific conversion, could lead to impurities of varying polarities.

Part 1: Establishing a Self-Validating TLC System

The trustworthiness of TLC data hinges on the proper selection of the mobile and stationary phases and the visualization method. The goal is to achieve clear separation between the starting material and the product, with a target Retention Factor (Rf) for the product between 0.2 and 0.4 for optimal resolution.[3]

Causality in Mobile Phase Selection

Normal-phase TLC on silica gel separates compounds based on polarity. The polar silica gel (stationary phase) interacts more strongly with polar compounds, causing them to travel less distance up the plate (lower Rf). The mobile phase (eluent) competes for interaction with the compounds. A more polar eluent will move all compounds further up the plate, increasing their Rf values.[4]

Given the polarity difference between our ester starting material and hydrazide product, we will compare common solvent systems. A mixture of a non-polar solvent (e.g., Hexane or Petroleum Ether) and a more polar solvent (e.g., Ethyl Acetate or Acetone) is a standard starting point.[5]

Comparative Data: Mobile Phase Systems

Solvent System (v/v)Starting Material (Ester) Rf (Approx.)Product (Hydrazide) Rf (Approx.)Analysis & Rationale
80:20 Hexane / Ethyl Acetate~0.70~0.15Poor Separation. The product's Rf is too low, close to the baseline. The system is not polar enough to move the hydrazide effectively.
60:40 Hexane / Ethyl Acetate~0.55~0.30Optimal. This system provides excellent separation. The product Rf is in the ideal 0.2-0.4 range, and there is a clear distinction (ΔRf > 0.2) from the starting material.[3]
40:60 Hexane / Ethyl Acetate~0.80~0.50Acceptable but Less Ideal. While separation is clear, the higher Rf values reduce the absolute distance between spots, potentially masking closely-running impurities.
50:50 Hexane / Acetone~0.60~0.35Good Alternative. Acetone is more polar than ethyl acetate. This system also provides excellent separation and can be a useful alternative if solubility issues arise.

Recommendation: Begin with a 60:40 Hexane / Ethyl Acetate mixture. This system offers the best balance for resolving the moderately polar starting material from the highly polar product.

Visualization Techniques: Seeing the Unseen

Indole derivatives are often colorless, necessitating specific visualization methods. A multi-step approach ensures no compound is missed.

  • UV Light (254 nm) (Non-destructive): As aromatic compounds, both the starting material and product will absorb UV light.[6] On a TLC plate containing a fluorescent indicator (F254), they will appear as dark spots against a green fluorescent background.[7][8] This is always the first method to use as it does not alter the compounds.

  • Iodine Chamber (Semi-destructive): Exposing the plate to iodine vapor will cause most organic compounds to appear as temporary yellow-brown spots.[3][6] This is a good general-purpose method.

  • p-Anisaldehyde or Ehrlich's Stain (Destructive): These are specific chemical stains that react with the compounds to produce persistent, colored spots, often after gentle heating.[3]

    • p-Anisaldehyde: A versatile stain for many functional groups.[9]

    • Ehrlich's Reagent (p-dimethylaminobenzaldehyde): A highly specific and sensitive stain for the indole nucleus, typically producing pink, purple, or blue spots.[9] This is the authoritative choice for confirming the presence of indole-containing species.

Part 2: Experimental Protocols

These protocols are designed to be self-validating through the systematic use of standards and co-spotting.

Workflow for TLC-Based Reaction Validation

TLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_interpretation Interpretation & Decision prep_synthesis 1. Initiate Synthesis: Ester + Hydrazine prep_tlc 2. Prepare TLC Plate: Draw baseline, label lanes (SM, RM, Co-Spot) prep_synthesis->prep_tlc prep_samples 3. Prepare Samples: - SM (Ester in EtOAc) - RM (Aliquot in EtOAc) prep_tlc->prep_samples analysis_spot 4. Spot Plate: Apply samples to designated lanes prep_samples->analysis_spot analysis_develop 5. Develop Plate: Place in chamber with 60:40 Hexane:EtOAc analysis_spot->analysis_develop analysis_visualize 6. Visualize: UV (254nm) -> Iodine -> Stain analysis_develop->analysis_visualize interp_observe 7. Interpret Results: Compare lanes, measure Rf analysis_visualize->interp_observe interp_decision Reaction Complete? interp_observe->interp_decision interp_continue No: Continue Reaction (Return to Step 3) interp_decision->interp_continue SM spot visible interp_workup Yes: Proceed to Work-up & Purification interp_decision->interp_workup SM spot absent interp_continue->prep_samples

Caption: Workflow for monitoring the synthesis of 5-Bromoindole-3-carbohydrazide.

Protocol 1: Monitoring Reaction Progress

Objective: To determine the point of complete consumption of the starting material.

Materials:

  • Silica gel 60 F254 TLC plates

  • TLC developing chamber with lid

  • Solvents: Hexane (HPLC grade), Ethyl Acetate (HPLC grade)

  • Capillary tubes for spotting

  • Reaction mixture, standard solution of starting material (Ethyl 5-bromoindole-3-carboxylate)

  • Visualization tools: UV lamp (254 nm), Iodine chamber, p-Anisaldehyde stain

Methodology:

  • Prepare the TLC Chamber: Pour the 60:40 Hexane:Ethyl Acetate mobile phase into the chamber to a depth of ~0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere, close the lid, and let it equilibrate for 5-10 minutes.

  • Prepare the TLC Plate: Using a pencil, lightly draw an origin line about 1 cm from the bottom of the plate. Mark three lanes: "SM" (Starting Material), "RM" (Reaction Mixture), and "Co" (Co-spot).

  • Sample Preparation:

    • SM: Dissolve a tiny amount (<1 mg) of the starting ester in 0.5 mL of ethyl acetate.

    • RM: At a specific time point (e.g., t = 1 hour), withdraw a small aliquot (~5-10 µL) from the reaction vessel and dilute it with 0.5 mL of ethyl acetate.

  • Spotting: Using a capillary tube, apply a small spot of the "SM" solution to the SM lane. Apply a spot of the "RM" solution to the RM lane. For the "Co" lane, first apply a spot of the SM solution, and then carefully apply a spot of the RM solution directly on top of it. Ensure spots are small and concentrated.

  • Development: Carefully place the spotted TLC plate into the equilibrated chamber. Ensure the solvent level is below the origin line. Close the lid and allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Visualization & Interpretation:

    • Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry completely.

    • View under a UV lamp (254 nm) and circle any visible spots with a pencil.[7]

    • t = 0: The SM and Co lanes should show a single spot at the same high Rf. The RM lane should also show this spot.

    • t = intermediate: The RM and Co lanes will show two spots: the original SM spot and a new, lower Rf spot corresponding to the product.

    • t = completion: The RM lane will show only the new, lower Rf product spot. The SM spot will be absent. The Co lane will show two distinct spots, confirming the identity of the remaining SM (if any) and the newly formed product. The reaction is considered complete when the SM spot is no longer visible in the RM lane.[10][11]

Protocol 2: Final Product Purity Assessment with 2D TLC

Objective: To confirm the purity of the isolated 5-Bromoindole-3-carbohydrazide and assess its stability on silica gel.

Rationale: 2D TLC is a powerful self-validating technique. The sample is developed in one direction, the plate is dried and rotated 90 degrees, and then developed again in the same solvent system. A pure, stable compound will appear as a single spot on the diagonal. Any spots that appear off the diagonal represent impurities or degradation products formed on the silica plate itself.[3]

Methodology:

  • Obtain a square TLC plate (e.g., 10x10 cm).

  • Prepare a dilute solution of your final, purified product.

  • Lightly spot the solution in one corner, approximately 1.5 cm from each edge.

  • Develop the plate in the first dimension using the optimized 60:40 Hexane:Ethyl Acetate eluent.

  • Remove the plate, mark the solvent front, and dry it thoroughly in a fume hood.

  • Rotate the plate 90 degrees counter-clockwise so the line of separated spots is now the new baseline.

  • Develop the plate in the second dimension using the same eluent.

  • Remove the plate, mark the new solvent front, dry completely, and visualize using UV light and a chemical stain.

Interpretation:

  • Pure & Stable: A single spot will be observed on the 45-degree diagonal.

  • Impure Sample: Multiple spots will appear on the diagonal.

  • Unstable on Silica: New spots will appear off-diagonal, indicating that the product degraded during contact with the silica gel between the two runs.[3]

Conclusion: A Framework for Rigorous Validation

Validating the synthesis of 5-Bromoindole-3-carbohydrazide is a systematic process grounded in the principles of chromatography. By employing a comparative approach to mobile phase selection, using multiple visualization techniques, and leveraging self-validating protocols like co-spotting and 2D TLC, researchers can generate trustworthy and reproducible data. This guide provides not just a method, but a logical framework for ensuring the identity and purity of your target compound, a cornerstone of successful research and development.

References

  • EPFL. (n.d.). TLC Visualization Reagents. EPFL. [Link]

  • Loyola eCommons. (n.d.). Novel Synthetic Route to 5-Substituted Indoles. Loyola University Chicago. [Link]

  • MDPI. (2024). 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide. MDPI. [Link]

  • Scribd. (n.d.). Synthesis of 5-Bromo Indole Compounds. Scribd. [Link]

  • Pazdera, P. et al. (2016). Synthesis of new 5-bromo derivatives of indole and spiroindole phytoalexins. ResearchGate. [Link]

  • ResearchGate. (n.d.). The table below shows the RF values of 3-(2-Nitroethyl)indole using.... ResearchGate. [Link]

  • ACS Publications. (2019). Adapting Meaningful Learning Strategies for an Introductory Laboratory Course: Using Thin-Layer Chromatography to Monitor Reaction Progress. Journal of Chemical Education. [Link]

  • Beilstein Archives. (n.d.). Design, synthesis and biological evaluation of novel 5-bromo derivatives of indole phytoalexins. Beilstein Archives. [Link]

  • MDPI. (2026). Synthesis and Evaluation of Cytotoxic Activity of 2-Aryl-2-(3-Indolyl)Propionic Acid Derivatives. MDPI. [Link]

  • Washington State University. (n.d.). Monitoring Reactions by TLC. WSU Chemistry. [Link]

  • Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. Chemistry LibreTexts. [Link]

  • Chemistry LibreTexts. (2025). 5.7: Visualizing TLC Plates. Chemistry LibreTexts. [Link]

  • University of York. (n.d.). Visualising plates. Chemistry Teaching Labs. [Link]

  • Google Patents. (n.d.). CN102558017A - Method for preparing 5-bromoindole.
  • Stack Exchange. (2016). How does the Rf value change when changing the eluent composition?. Chemistry Stack Exchange. [Link]

  • Google Patents. (n.d.). CN103387530A - 5-bromoindole preparation method.
  • ResearchGate. (n.d.). The Rf values of the best three developing solvent systems. ResearchGate. [Link]

  • Scribd. (n.d.). Factors Influencing Rf Values in TLC. Scribd. [Link]

  • ResearchGate. (2017). SYNTHESIS OF NEW 5-BROMO-1H-INDOLE-2,3-DIONE DERIVATIVES BY 1,3-DIPOLAR CYCLOADDITION. ResearchGate. [Link]

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Safety & Regulatory Compliance

Safety

5-Bromoindole-3-carbohydrazide proper disposal procedures

Executive Summary: Operational Safety & Compliance As researchers, we often handle specialized intermediates where specific safety data sheets (SDS) are sparse. 5-Bromoindole-3-carbohydrazide (CAS: 1354714-56-9) is one s...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: Operational Safety & Compliance

As researchers, we often handle specialized intermediates where specific safety data sheets (SDS) are sparse. 5-Bromoindole-3-carbohydrazide (CAS: 1354714-56-9) is one such compound—a halogenated heteroaromatic hydrazide used primarily as a scaffold in kinase inhibitor development (e.g., Pim kinase).[1]

Its disposal requires a dual-threat mitigation strategy:

  • The Hydrazide Moiety: A reducing agent capable of liberating toxic nitrogen oxides (

    
    ) or reacting violently with oxidizers.[1]
    
  • The Bromine Atom: Classifies the waste as halogenated , mandating high-temperature incineration with acid gas scrubbing to prevent the formation of corrosive hydrogen bromide (HBr) and potential dioxins.[1]

Immediate Directive: Do NOT dispose of this compound down the drain or in general trash. All waste streams must be segregated into Halogenated Organic Waste .[1][2]

Chemical Identity & Hazard Profiling

To validate our disposal protocol, we must first understand the chemical behavior that dictates our safety margins.[1]

PropertySpecificationOperational Implication
Chemical Name 5-Bromoindole-3-carbohydrazidePrimary identifier for waste labeling.
CAS Number 1354714-56-9 Use this for accurate chemical inventory tracking.[1]
Molecular Formula

High nitrogen content implies

generation during combustion.[1]
Functional Groups Indole, Bromide, HydrazideBromide: Requires halogenated waste stream.Hydrazide: Incompatible with strong oxidizers (e.g., nitric acid, peroxides).[1]
Physical State Solid (Powder/Crystals)Dust inhalation hazard; requires particulate respiratory protection.[1]

Risk Assessment (GHS Inferred):

  • Warning: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][3]

  • Precaution: Treat as a potential mutagen/carcinogen due to the biologically active indole scaffold, common in drug discovery.[1]

Pre-Disposal Handling & PPE

Before initiating disposal, establish a "Zero-Contact" barrier.[1] The primary route of exposure during waste transfer is inhalation of dust or dermal contact with solutions.[1]

  • Respiratory: N95 or P100 particulate respirator is mandatory for solid handling.[1]

  • Dermal: Double-gloving (Nitrile > 0.11 mm) is required.[1] The hydrazide group can permeate standard latex.[1]

  • Eye Protection: Chemical splash goggles (ANSI Z87.1).[1] Safety glasses are insufficient for liquid waste pouring.[1]

Waste Segregation Protocol

The most common compliance failure in laboratories is mixing halogenated and non-halogenated solvents.[1] This compound must go into the Halogenated stream.[1][4]

Why Segregation Matters (The Mechanism)

When non-halogenated solvents (e.g., Acetone, Methanol) are incinerated, they are burned as fuel. When halogenated compounds (like our 5-Bromo derivative) are introduced, they inhibit combustion and produce corrosive acid gases (HBr).[1] Waste facilities charge significantly more to treat halogenated waste because they must inject caustic scrubbers to neutralize these acids.[1] Mixing them contaminates the entire cheaper stream, skyrocketing disposal costs.

Visual Logic: Waste Segregation Decision Tree

WasteSegregation Start Waste Generation (5-Bromoindole-3-carbohydrazide) StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Solution / Mother Liquor StateCheck->Liquid SolidDest Solid Hazardous Waste (Label: Toxic, Halogenated) Solid->SolidDest Package in wide-mouth jar SolventCheck Solvent Type? Liquid->SolventCheck HaloSolv Halogenated Solvent (DCM, Chloroform) SolventCheck->HaloSolv NonHaloSolv Non-Halogenated Solvent (DMSO, Methanol) SolventCheck->NonHaloSolv FinalStream Halogenated Liquid Waste Stream (Do NOT mix with Non-Halo) HaloSolv->FinalStream NonHaloSolv->FinalStream Contaminates stream -> Treat as Halogenated

Figure 1: Decision logic for segregating 5-Bromoindole-3-carbohydrazide waste. Note that even if dissolved in non-halogenated solvents, the presence of the bromine atom reclassifies the entire mixture as Halogenated Waste.

Step-by-Step Disposal Procedures

Scenario A: Solid Waste (Pure Substance or Expired Reagent)

Applicable for: Expired bottles, weighing boat residues, contaminated solids.

  • Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.[1] Avoid glass for solid waste to prevent breakage during compaction.[1]

  • Labeling: Affix a hazardous waste tag immediately.[1]

    • Constituents: "5-Bromoindole-3-carbohydrazide".[1][5][6][7][8][9]

    • Hazard Checkboxes: Toxic, Irritant.[1]

  • Transfer: Transfer the solid carefully inside a fume hood. Wipe the exterior of the original container with a damp tissue (solvent-soaked) and add that tissue to the waste jar.

  • Closure: Screw the lid tight. Do not leave a funnel in the neck.[1]

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable for: Filtrates from recrystallization, HPLC effluent.

  • Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g., Nitric Acid, Peroxides).[1] Hydrazides are reducing agents; mixing them with oxidizers can trigger an exothermic reaction or explosion.[1]

  • Accumulation: Pour into the "Halogenated Organic Solvents" carboy.

    • Note: Even if you dissolved the compound in Methanol (non-halogenated), the presence of the 5-Bromo compound renders the mixture halogenated.

  • Record Keeping: Log the addition on the carboy's accumulation log sheet. Estimate the concentration (e.g., "Methanol soln. with <1% 5-Bromoindole-3-carbohydrazide").[1]

Scenario C: Contaminated Debris (Sharps, Syringes, Gloves)
  • Sharps: Needles used to inject solutions of this compound must go into a Biohazard/Chemical Sharps container, not regular trash.[1]

  • Soft Debris: Contaminated gloves and paper towels should be double-bagged in clear polyethylene bags, labeled "Contaminated Debris - Toxic," and disposed of via the solid hazardous waste stream.[1]

Emergency Procedures: Spills & Exposure

In the event of a spill, the priority is preventing the dust from becoming airborne.

Spill Response Workflow

SpillResponse Alert 1. Alert & Evacuate (Notify Lab Personnel) Assess 2. Assess Scale (< 50g vs > 50g) Alert->Assess PPE 3. Don PPE (N95, Double Gloves, Goggles) Assess->PPE Small Spill Call EHS/Hazmat Call EHS/Hazmat Assess->Call EHS/Hazmat Large/Complex Spill Contain 4. Wet Containment (Cover with solvent-dampened pads) PPE->Contain Clean 5. Transfer to Waste (Scoop into HDPE Jar) Contain->Clean Avoid Dust Generation Decon 6. Decontaminate Area (Soap/Water Wash) Clean->Decon

Figure 2: Operational workflow for managing a solid spill of 5-Bromoindole-3-carbohydrazide. The "Wet Containment" step is critical to prevent inhalation.[4]

Deactivation (Advanced): For significant equipment contamination, a dilute bleach solution (Sodium Hypochlorite) can oxidize the hydrazide moiety, breaking it down. However, this reaction is exothermic and generates nitrogen gas.[1] Perform this only in a fume hood on small residues.

References

  • National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 10256, Indole-3-carbaldehyde (Structural Analog).[1][10] Retrieved from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] National Academies Press.[1][11] Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (2024).[1] Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Disposal.[1] Retrieved from [Link]

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